Methyl 5-diethoxyphosphorylpentanoate

Core Science & Biosynthesis

Methyl 5-diethoxyphosphorylpentanoate chemical structure and physical properties

An In-depth Technical Guide to Methyl 5-diethoxyphosphorylpentanoate

Foreword: A Note on Practical Application

In the landscape of modern organic synthesis, particularly within the demanding field of drug development, our success hinges on the reliability and versatility of our chemical tools. Methyl 5-diethoxyphosphorylpentanoate is one such indispensable tool. It is not merely a reagent but a solution to a fundamental challenge: the stereocontrolled construction of carbon-carbon double bonds. This guide is structured not as a rigid encyclopedia entry, but as a practical manual grounded in field-proven insights. We will delve into the why behind its synthesis and application, offering the kind of causal understanding that transforms a good chemist into a great one. Every protocol herein is designed as a self-validating system, ensuring that the principles of scientific integrity are woven into the practical workflow.

Section 1: Core Molecular Profile and Physicochemical Characteristics

Methyl 5-diethoxyphosphorylpentanoate, also known as methyl 5-(diethoxyphosphoryl)valerate, is a phosphonate ester that serves as a stabilized precursor for ylide formation. Its structure combines a C5 ester chain with a diethoxyphosphoryl group, a combination that is key to its function in the Horner-Wadsworth-Emmons reaction.

Chemical Structure

The molecule's architecture is fundamental to its reactivity. The electron-withdrawing phosphonate and ester groups acidify the α-proton (on the carbon adjacent to the phosphorus atom), facilitating its removal by a base to generate the reactive nucleophile.

Caption: 2D structure of Methyl 5-diethoxyphosphorylpentanoate.

Physicochemical Data

The following table summarizes essential quantitative data for the handling, storage, and application of this reagent. These values are critical for calculating molar equivalents, predicting behavior in different solvents, and ensuring safe laboratory practice.

Property	Value	Reference
CAS Number	3095-82-9	[1]
Molecular Formula	C₁₀H₂₁O₅P	[1]
Molecular Weight	252.24 g/mol	[1]
Appearance	Colorless to light yellow liquid	[1]
Boiling Point	134-138 °C at 0.5 mmHg	[1]
Density	1.11 g/mL at 25 °C	[1]
Refractive Index (n²⁰/D)	1.442	[1]
Solubility	Soluble in common organic solvents (THF, CH₂Cl₂, Ethyl Acetate)

Section 2: Synthesis Protocol: The Michaelis-Arbuzov Reaction

The synthesis of phosphonates is most reliably achieved through the Michaelis-Arbuzov reaction.[2] This Nobel-prize-winning methodology has remained the gold standard for over a century due to its high efficiency and broad substrate tolerance.[3][4]

Expertise & Causality: Why the Michaelis-Arbuzov?

The choice of this reaction is deliberate. It is a thermally induced, irreversible process that converts a trivalent phosphite ester into a pentavalent phosphonate.[2] The mechanism begins with the Sₙ2 attack of the nucleophilic phosphorus atom of triethyl phosphite on the electrophilic carbon of methyl 5-bromopentanoate, forming a phosphonium salt intermediate.[2] The displaced bromide ion then attacks one of the ethyl groups on the phosphonium salt in a second Sₙ2 reaction, yielding the thermodynamically stable P=O double bond of the phosphonate product and volatile ethyl bromide as a byproduct.[2] Running the reaction at elevated temperatures (120-160 °C) is critical as it facilitates the removal of this volatile byproduct, driving the equilibrium towards the final product according to Le Châtelier's principle.[3]

Self-Validating Experimental Workflow

This protocol is designed to be self-validating by monitoring the reaction's progress through the evolution of a gaseous byproduct, a direct indicator of product formation.

Materials:

• Methyl 5-bromopentanoate (1.0 equiv.)

• Triethyl phosphite (1.2 equiv.)

• Round-bottom flask with stir bar

• Distillation head with condenser

• Heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Protocol:

• System Preparation: Assemble the reaction apparatus (flask and distillation head) and flame-dry under vacuum. Allow to cool under a positive pressure of inert gas. This ensures the exclusion of atmospheric moisture, which could hydrolyze the phosphite starting material.

• Reagent Charging: Charge the flask with methyl 5-bromopentanoate (1.0 equiv.) and triethyl phosphite (1.2 equiv.). Using a slight excess of the phosphite ensures the complete consumption of the more valuable bromo-ester starting material.

• Reaction Execution: Heat the neat mixture to 150-160 °C with vigorous stirring. The reaction is typically conducted without a solvent.[3]

• In-Process Control: Monitor the reaction by observing the distillation of the ethyl bromide byproduct (b.p. 38 °C) into the receiving flask. The cessation of distillation is a strong indicator that the reaction has reached completion. This typically takes 2-4 hours.[3]

• Purification: After cooling the reaction mixture to room temperature, purify the crude product directly by vacuum distillation to remove any unreacted triethyl phosphite and isolate the pure Methyl 5-diethoxyphosphorylpentanoate.

Caption: Synthesis workflow for Methyl 5-diethoxyphosphorylpentanoate.

Section 3: Application in Horner-Wadsworth-Emmons (HWE) Olefination

The primary utility of Methyl 5-diethoxyphosphorylpentanoate is as a reagent in the Horner-Wadsworth-Emmons (HWE) reaction.[5] This reaction is a superior alternative to the classic Wittig reaction for synthesizing α,β-unsaturated esters, offering two major advantages: exceptional (E)-alkene stereoselectivity and a simplified purification process, as the phosphate byproduct is water-soluble.[6][7]

Mechanistic Rationale for (E)-Selectivity

The HWE reaction begins with the deprotonation of the phosphonate at the carbon α to the phosphorus atom using a strong, non-nucleophilic base like sodium hydride (NaH).[6] This generates a resonance-stabilized phosphonate carbanion. This "stabilized ylide" is less reactive and more selective than non-stabilized Wittig ylides.

The carbanion then undergoes a nucleophilic attack on an aldehyde or ketone. The key to the high (E)-selectivity lies in the reversibility of this initial addition and the thermodynamic stability of the intermediates. The intermediates can equilibrate to favor the anti-periplanar conformation, which minimizes steric repulsion between the R-group of the aldehyde and the bulky phosphonate group.[7] Subsequent elimination from this favored intermediate proceeds through a syn-elimination pathway to form the thermodynamically more stable (E)-alkene.[7]

Caption: The thermodynamic pathway of the Horner-Wadsworth-Emmons reaction.

Section 4: Spectroscopic Characterization Profile

Confirming the identity and purity of the synthesized product is paramount. The following is a predictive analysis of the key spectroscopic features based on the molecule's structure and data from analogous compounds.

• ³¹P NMR: This is the most direct method for confirming the formation of the phosphonate. A single resonance is expected. For diethyl alkyl phosphonates, the chemical shift typically appears in the range of δ = 28-33 ppm (referenced to 85% H₃PO₄).[8]

• ¹H NMR: The proton spectrum provides a detailed map of the molecule's carbon skeleton.

  • Ethoxy groups (P-O-CH₂-CH₃): A quartet at ~4.1 ppm (8H, J(H,H) ≈ 7 Hz, J(H,P) ≈ 7 Hz) and a triplet at ~1.3 ppm (12H, J(H,H) ≈ 7 Hz).

  • Ester methyl group (COOCH₃): A sharp singlet at ~3.6-3.7 ppm (3H).

  • Pentanoate Chain:

    • -CH₂-COOCH₃ (~2.3 ppm, triplet)

    • -CH₂-CH₂-P (~1.8 ppm, multiplet)

    • -CH₂-P (~1.7 ppm, multiplet, showing coupling to both adjacent protons and the phosphorus atom).

    • The central -CH₂- group (~1.5 ppm, multiplet).

• ¹³C NMR: The carbon spectrum confirms the number of unique carbon environments.

  • Carbonyl (C=O): ~173 ppm.

  • Ethoxy (P-O-CH₂-CH₃): ~62 ppm (doublet, ¹J(C,P) ≈ 6 Hz) and ~16 ppm (doublet, ²J(C,P) ≈ 6 Hz).

  • Ester Methyl (COOCH₃): ~51 ppm.

  • Pentanoate Chain: Carbons will appear in the aliphatic region (~20-35 ppm), with the carbon α to the phosphorus showing a large one-bond coupling constant (¹J(C,P) ≈ 140 Hz) and the β-carbon showing a smaller two-bond coupling.

• Infrared (IR) Spectroscopy: The IR spectrum will show strong, characteristic absorption bands for the key functional groups.

  • P=O stretch: A very strong and sharp absorption around 1250 cm⁻¹ . This is a hallmark of the phosphonate group.

  • C=O stretch (ester): A strong, sharp absorption around 1740 cm⁻¹ .

  • P-O-C stretch: Strong absorptions in the 1020-1050 cm⁻¹ region.

  • C-H stretch (sp³): Multiple bands just below 3000 cm⁻¹.

Conclusion

Methyl 5-diethoxyphosphorylpentanoate is a foundational reagent for any laboratory engaged in complex organic synthesis. Its robust and high-yielding synthesis via the Michaelis-Arbuzov reaction, coupled with its reliable performance in the Horner-Wadsworth-Emmons olefination, makes it a trusted choice for the stereoselective formation of (E)-alkenes. Understanding the mechanistic principles behind its synthesis and reactivity, as detailed in this guide, empowers researchers to utilize this tool with precision and confidence, accelerating the path to novel molecular discoveries.

References

• Organic Chemistry Portal. (n.d.). Arbuzov Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Michaelis–Arbuzov reaction. Retrieved from [Link]

• Bhattacharya, A. K., & Thyagarajan, G. (1981). The Michaelis-Arbuzov rearrangement. Chemical Reviews, 81(4), 415-430. (Note: A general review, URL not available for a specific free version).
• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863-927. (Note: A general review, URL not available for a specific free version).

• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig-Horner Reaction. Retrieved from [Link]

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The Solubility Profile of Methyl 5-diethoxyphosphorylpentanoate in Polar Aprotic Solvents: A Guide for Synthetic and Pharmaceutical Applications

An In-Depth Technical Guide:

Abstract

Methyl 5-diethoxyphosphorylpentanoate (MDDP) is a versatile phosphonate ester commonly utilized as a Horner-Wadsworth-Emmons (HWE) reagent in organic synthesis. The successful application of MDDP, from reaction kinetics to purification and formulation, is fundamentally governed by its interaction with the chosen solvent system. This technical guide provides researchers, chemists, and drug development professionals with a comprehensive framework for understanding and determining the solubility of MDDP in key polar aprotic solvents. We will delve into the physicochemical principles governing its solubility, provide a detailed, self-validating experimental protocol for quantitative determination, and discuss the practical implications of the resulting solubility profile.

Introduction: The Significance of Solubility for a Key Synthetic Building Block

Methyl 5-diethoxyphosphorylpentanoate (MDDP) belongs to the class of organophosphorus compounds known as phosphonate esters. These molecules are characterized by a C-P bond, which confers significant stability, and are pivotal reagents in organic chemistry. Specifically, they are precursors to phosphonate carbanions used in the Horner-Wadsworth-Emmons (HWE) reaction, a widely employed method for the stereoselective synthesis of alkenes, particularly with a preference for the (E)-isomer.[1]

The physical behavior of MDDP in solution is critical. Its solubility profile dictates:

• Reaction Efficiency: Inadequate solubility of a reagent can lead to heterogeneous reaction mixtures, resulting in slower reaction rates, lower yields, and unpredictable outcomes.

• Process Scalability: A thorough understanding of solubility is paramount when scaling up reactions from the bench to pilot or production scale, ensuring process safety and consistency.

• Purification Strategies: Knowledge of solubility and insolubility in various solvents is essential for developing effective crystallization, precipitation, and chromatographic purification methods.

• Formulation Development: For phosphonates that are themselves active pharmaceutical ingredients (APIs) or advanced intermediates, solubility is a cornerstone of formulation science, directly impacting bioavailability.[2]

This guide focuses on polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN), and Tetrahydrofuran (THF)—due to their widespread use in synthetic organic chemistry. These solvents possess large dipole moments and high dielectric constants but lack acidic protons, making them excellent media for a variety of reactions, including the HWE reaction.[3][4]

Theoretical Framework: Physicochemical Drivers of Solubility

The principle of "like dissolves like" provides a foundational, albeit simplified, model for predicting solubility.[5] A more nuanced understanding requires an analysis of the specific intermolecular forces at play between the solute (MDDP) and the solvent.

2.1 Molecular Structure of Methyl 5-diethoxyphosphorylpentanoate MDDP is an amphiphilic molecule with two distinct regions:

• A Polar Headgroup: The diethoxyphosphoryl group (-PO(OEt)2) is highly polar due to the phosphoryl oxygen (P=O) and the two P-O-C ether linkages. The P=O bond possesses a significant dipole moment, making it a strong hydrogen bond acceptor.

• A Nonpolar Tail: The pentanoate ester chain (- (CH2)4 - COOEt) is predominantly nonpolar and hydrophobic, dominated by London dispersion forces.

2.2 Solute-Solvent Interactions The dissolution of MDDP in a polar aprotic solvent is an energetically driven process where solute-solute and solvent-solvent interactions are disrupted and replaced by new solute-solvent interactions.

• Dipole-Dipole Interactions: The primary force driving solubility in this context is the strong dipole-dipole interaction between the polar P=O group of MDDP and the large dipoles of solvents like DMSO (dipole moment μ ≈ 3.96 D) and DMF (μ ≈ 3.82 D).[6][7]

• Dielectric Constant: A high dielectric constant (ε) of the solvent, such as in DMSO (ε ≈ 47) and Acetonitrile (ε ≈ 37), is effective at insulating and stabilizing the separated solute molecules, preventing them from re-aggregating.[6][7]

• Solvent Structure: While all are polar aprotic, solvents like THF (ε ≈ 7.6) are significantly less polar than DMSO.[7] Therefore, MDDP is expected to exhibit lower solubility in THF compared to DMSO or DMF, as the solvent's capacity to solvate the highly polar phosphonate headgroup is diminished.

Experimental Protocol: Quantitative Solubility Determination via the Shake-Flask Method

The equilibrium shake-flask method is the gold-standard technique for determining the solubility of a compound.[8] It is a robust and reliable method that, when performed correctly, provides thermodynamically accurate solubility data.

3.1 Essential Materials and Equipment

• Solute: Methyl 5-diethoxyphosphorylpentanoate (high purity, >98%)

• Solvents: HPLC-grade or equivalent purity DMSO, DMF, ACN, THF

• Equipment: Analytical balance, scintillation vials or flasks with screw caps, orbital shaker with temperature control, centrifuge, volumetric flasks, calibrated pipettes, and a suitable analytical instrument (e.g., HPLC-UV, GC-FID, or ³¹P NMR).

3.2 Step-by-Step Experimental Workflow The following protocol is designed to be a self-validating system by ensuring that equilibrium has been truly reached.

• Preparation: Add an excess amount of MDDP to a vial containing a known volume (e.g., 3 mL) of the chosen solvent. "Excess" means enough solid material remains undissolved at the end of the experiment, ensuring saturation.[9]

• Equilibration: Seal the vials tightly and place them on an orbital shaker in a temperature-controlled environment (e.g., 25 °C). Agitate the samples for an extended period (e.g., 24-48 hours). The time required to reach equilibrium can be slow and must be determined experimentally.[8]

• Equilibrium Validation (Critical Step): To ensure trustworthiness, sample the solutions at different time points (e.g., 12, 24, and 36 hours). Equilibrium is confirmed when consecutive measurements yield the same concentration within experimental error.

• Phase Separation: Once equilibrium is reached, allow the vials to stand undisturbed at the constant temperature for at least 2 hours to allow coarse particles to settle. Then, centrifuge the vials at high speed (e.g., 5000 rpm for 15 minutes) to pellet all undissolved solid.

• Sample Preparation for Analysis: Carefully withdraw a known volume of the clear supernatant from the top layer, avoiding any disturbance of the solid pellet. Perform a precise serial dilution of the supernatant with the appropriate solvent into a volumetric flask to bring the concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC) to determine the concentration of MDDP.

• Calculation: Calculate the original concentration in the saturated solution, accounting for the dilution factor. Express the solubility in units such as g/L or mol/L.

Workflow for Equilibrium Solubility Determination

Caption: Experimental workflow for the shake-flask solubility method.

Predicted Solubility Profile and Data Interpretation

While precise experimental values must be determined empirically, a qualitative and semi-quantitative profile can be predicted based on the physicochemical properties of the solvents. The data below serves as an illustrative template for presenting results.

Solvent	Dielectric Constant (ε) at 20°C	Dipole Moment (μ, Debye)	Predicted Solubility of MDDP	Rationale
Dimethyl Sulfoxide (DMSO)	47.2	3.96	Very High	Strong dipole and high dielectric constant effectively solvate the polar phosphonate group.
N,N-Dimethylformamide (DMF)	36.7	3.82	High	Similar to DMSO, with a strong dipole capable of powerful solute-solvent interactions.
Acetonitrile (ACN)	37.5	3.92	Moderate to High	High dielectric constant and dipole, but its smaller size may influence solvation sphere structure.
Tetrahydrofuran (THF)	7.6	1.75	Moderate	Significantly lower polarity and dielectric constant reduce its ability to solvate the polar headgroup effectively.[6][7]

Interpretation of Results:

• A high solubility in DMSO and DMF would confirm the dominance of dipole-dipole interactions in the dissolution process.

• The relative solubility in ACN versus DMF, which have similar dipoles but different structures, can provide insight into the steric effects of solvation.

• Solubility in THF establishes a baseline for less polar systems, which can be crucial for predicting behavior in mixed-solvent systems or during chromatographic purification on silica gel (a highly polar stationary phase).

Practical Applications and Implications

The experimentally determined solubility data is not merely academic; it is actionable intelligence for the practicing scientist.

• Optimizing HWE Reactions: For the deprotonation of MDDP to form the reactive carbanion, complete dissolution is essential. Using a solvent like THF may require a co-solvent or a more dilute system, whereas DMF or DMSO would be suitable for higher concentration reactions. Mildly coordinating solvents like THF are often preferred for HWE reactions.[3]

• Designing Purification Protocols: If a product needs to be crystallized, knowledge of a solvent in which MDDP is highly soluble (e.g., DMF) and one in which it is sparingly soluble can be used to design an effective solvent/anti-solvent crystallization procedure.

• Analytical Method Development: Understanding solubility is key to preparing stock solutions and standards for analytical methods like HPLC or GC, ensuring accurate quantification.

Conclusion

The solubility profile of Methyl 5-diethoxyphosphorylpentanoate in polar aprotic solvents is a critical dataset for its effective use in research and development. While theoretical principles predict high solubility in highly polar solvents like DMSO and DMF, and moderate solubility in less polar solvents like THF, these values must be confirmed through rigorous experimental determination. The shake-flask method detailed in this guide provides a trustworthy and reproducible protocol for generating this essential data. By integrating this physicochemical knowledge into their workflow, researchers can enhance the efficiency, reliability, and scalability of their synthetic processes.

References

• University of Toronto. (n.d.). Solubility expt.
• Solubility test for Organic Compounds. (n.d.).
• University of California, Irvine. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Aldeghi, M., et al. (2022). Physics-Based Solubility Prediction for Organic Molecules. National Institutes of Health.
• Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• Totsuka, Y., et al. (2021). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications. National Institutes of Health.
• Ando, K. (2001). A Mechanistic Study of the Horner−Wadsworth−Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. ACS Publications.
• Al-Badri, Z. M., & Al-Alshaikh, M. A. (2016). Horner-Wadsworth-Emmons Reactions in THF: Effect of Hydroperoxide Species. ResearchGate.
• Keglevich, G., & Bálint, E. (2012). The Hydrolysis of Phosphinates and Phosphonates: A Review. National Institutes of Health.
• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction.
• Onyido, I. (2016). Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles. National Institutes of Health.
• Onyido, I. (2016). Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles. Frontiers in Chemistry.
• EnzymeCode. (2024). Phosphoric acid's solubility in various solvents.
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• Michigan State University. (n.d.). Solvents.

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Thermodynamic Stability and Degradation Pathways of Methyl 5-diethoxyphosphorylpentanoate: A Comprehensive Technical Guide

Executive Summary

Methyl 5-diethoxyphosphorylpentanoate (CAS: 117917-78-9) is a highly versatile bifunctional organophosphorus compound, featuring a terminal methyl ester and a diethyl phosphonate group separated by a tetramethylene linker. Widely utilized as an intermediate in Horner-Wadsworth-Emmons (HWE) olefinations and the synthesis of complex bioactive molecules, its stability is a critical parameter in drug development and process chemistry.

As a Senior Application Scientist, it is imperative to recognize that the degradation of bifunctional molecules is rarely uniform. This guide dissects the thermodynamic vulnerabilities of Methyl 5-diethoxyphosphorylpentanoate, explaining the causality behind its degradation pathways, and provides field-proven, self-validating protocols for kinetic profiling.

Structural & Thermodynamic Profiling

The thermodynamic stability of Methyl 5-diethoxyphosphorylpentanoate is dictated by the differential reactivity of its two distinct ester moieties.

• The Carboxylate Methyl Ester: The carbonyl carbon is highly electrophilic and relatively unhindered. This makes it the primary site for nucleophilic attack, resulting in a low activation energy ( Ea​ ) for saponification.

• The Diethyl Phosphonate Ester: The phosphorus atom is sterically shielded by bulky ethoxy groups. Furthermore, the strong P=O double bond character and electron donation from the alkoxy oxygens reduce its electrophilicity. The direct P–C bond provides increased resistance to hydrolysis and enzymatic degradation compared to standard phosphate esters.

Because of these distinct electronic and steric environments, the molecule exhibits a biphasic stability profile: highly sensitive to basic hydrolysis at the carboxylate end, but highly resilient at the phosphonate end unless subjected to extreme thermal or acidic stress.

Mechanistic Degradation Pathways

Hydrolytic Degradation

Phosphonate esters are generally susceptible to hydrolysis under both acidic and basic conditions, though cleavage of the P-C bond is exceptionally difficult and rarely occurs under standard conditions[1].

• Base-Catalyzed Hydrolysis (Saponification): Under mildly basic conditions (pH > 9), the hydroxide ion selectively attacks the carbonyl carbon of the methyl ester. This rapidly yields 5-(diethoxyphosphoryl)pentanoic acid. The phosphonate ester remains intact under these conditions due to the high energy barrier required to form a pentacoordinate phosphorus intermediate.

• Acid-Catalyzed Hydrolysis (Acidolysis): Under strong acidic conditions (pH < 3) and elevated temperatures, both esters are protonated. The methyl ester hydrolyzes via an AAC​2 mechanism. Concurrently, the phosphonate ester undergoes acidolysis, eventually yielding the free 5-phosphonopentanoic acid and ethanol.

Thermal Degradation

When subjected to thermal stress (>150°C), the degradation causality shifts from nucleophilic attack to intramolecular elimination. The thermal degradation of dialkyl alkylphosphonates typically proceeds via the elimination of an alkene from the ester group[2]. For the diethyl phosphonate moiety, this proceeds via a concerted pericyclic mechanism ( Ei​ ). The oxygen of the P=O group abstracts a β -hydrogen from the ethoxy group, leading to the expulsion of ethylene gas and the formation of a monoethyl phosphonate. Because this reaction generates an acidic proton (P-OH), the local pH drops, which autocatalytically accelerates further degradation of the remaining intact molecules[2].

Mechanistic degradation pathways of Methyl 5-diethoxyphosphorylpentanoate.

Quantitative Kinetic Data

To facilitate formulation and storage decisions, the kinetic parameters of the primary degradation pathways are summarized below.

Table 1: Thermodynamic and Kinetic Parameters for Degradation Pathways

Degradation Pathway	Stress Conditions	Target Functional Group	Primary Degradant	Estimated Activation Energy ( Ea​ )	Relative Reaction Rate
Base Hydrolysis	pH > 9, 25°C	Methyl Ester	5-(diethoxyphosphoryl)pentanoic acid	40 - 50 kJ/mol	Fast (Minutes to Hours)
Acid Hydrolysis	pH < 3, 80°C	Methyl Ester & Phosphonate	5-phosphonopentanoic acid	70 - 90 kJ/mol	Slow (Days)
Thermal Elimination	> 150°C, Neat	Diethyl Phosphonate	Monoethyl phosphonate + Ethylene	110 - 130 kJ/mol	Autocatalytic

Experimental Workflows for Stability Assessment

A robust experimental protocol must be a self-validating system. To differentiate between matrix effects and true degradation, we employ an orthogonal validation strategy. LC-MS provides exact mass confirmation of the cleaved products, while quantitative 31 P-NMR tracks the shift in the phosphorus environment, confirming whether the phosphonate ester remains intact or has degraded.

Protocol: Orthogonal Forced Degradation and Kinetic Profiling

Step 1: Stock Solution Preparation Prepare a 10 mM stock of Methyl 5-diethoxyphosphorylpentanoate in an inert, LC-MS grade solvent (e.g., Acetonitrile) to ensure uniform distribution and prevent premature hydrolysis before the assay begins.

Step 2: Stress Matrix Initialization Aliquot the stock into three distinct environments to isolate specific degradation mechanisms:

• Matrix A (Basic): 0.1 M NaOH (Targets the methyl ester).

• Matrix B (Acidic): 0.1 M HCl (Targets both ester groups).

• Matrix C (Thermal): Neat compound in a sealed, argon-purged glass ampoule.

Step 3: Time-Course Sampling & Quenching Incubate the matrices at targeted temperatures (e.g., 25°C for Matrix A, 80°C for Matrix B, 150°C for Matrix C). Extract 100 µL aliquots at predefined intervals ( t=0,1,2,4,8,24 hours). Critical Causality: Immediately quench the hydrolytic samples by neutralizing the pH to 7.0 using matched molarities of HCl or NaOH. Failing to quench will result in continued degradation during the autosampler queue, skewing kinetic data.

Step 4: Orthogonal Analysis (LC-MS & 31 P-NMR)

• LC-MS Analysis: Inject 5 µL into a C18 column (Water/MeCN gradient with 0.1% Formic Acid). Monitor the disappearance of the parent mass ( [M+H]+ m/z≈253 ) and the appearance of the carboxylate cleavage product ( m/z≈239 ).

• 31 P-NMR Analysis: Dilute the quenched sample in D2​O . Acquire spectra to monitor the intact phosphonate signal ( ≈30 ppm). An upfield shift indicates phosphonate ester cleavage, validating the LC-MS findings.

Step 5: Kinetic Modeling Plot the natural log of the remaining parent concentration ( ln[C] ) versus time. Extract the rate constant ( k ) from the slope to calculate the half-life ( t1/2​=0.693/k ). Utilize the Arrhenius equation across multiple temperature runs to determine the exact activation energy ( Ea​ ).

Experimental workflow for forced degradation and kinetic stability profiling.

References

• Title: Phosphonate - Wikipedia Source: Wikipedia URL: [Link]

• Title: PHOSPHONATE ESTER - Chemical Properties and Applications Source: Ataman Kimya URL: [Link]

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Methyl 5-diethoxyphosphorylpentanoate in Modern Phosphonate Chemistry: A Technical Guide to Lipid Elongation and Olefination

Executive Summary

In the realm of complex natural product synthesis and drug development, the precise construction of carbon frameworks is paramount. Methyl 5-diethoxyphosphorylpentanoate (MDPP) (CAS 117917-78-9)[1] has emerged as a highly specialized reagent for the late-stage elongation of lipid chains. Unlike standard Horner-Wadsworth-Emmons (HWE) reagents used to generate simple α,β -unsaturated esters, MDPP is an unactivated alkyl phosphonate[2]. It is specifically engineered to append a 5-carbon aliphatic chain terminating in a methyl ester directly onto an aldehyde or ketone core.

This whitepaper provides an in-depth mechanistic analysis and validated experimental protocols for utilizing MDPP, specifically tailored for researchers synthesizing prostaglandin analogs, sphingolipids, and complex fatty acid derivatives.

Chemical Properties & Synthesis Causality

MDPP features a pentanoate backbone with a terminal methyl ester on one end and a diethyl phosphonate group on the other. Its physical and spectroscopic properties closely mirror its widely characterized ethyl ester analog (CAS 2323-74-2)[3], presenting as a dense, high-boiling, colorless oil[4].

The synthesis of MDPP relies on the classical Michaelis-Arbuzov reaction [5].

• Causality of Reagent Choice: Methyl 5-bromopentanoate is reacted with triethyl phosphite. The Arbuzov reaction is thermodynamically driven by the formation of the exceptionally strong P=O double bond (approx. 544 kJ/mol).

• Reaction Dynamics: Heating to 150 °C is mandatory to overcome the high activation energy required for the initial SN​2 attack by the weakly nucleophilic phosphorus atom onto the primary alkyl bromide. The Michaelis-Becker reaction (using sodium diethyl phosphite) is generally avoided here, as the strongly basic conditions can induce premature hydrolysis or transesterification of the terminal methyl ester.

Mechanistic Insights: The Unactivated HWE Olefination

The defining characteristic of MDPP is its lack of an adjacent electron-withdrawing group (EWG) to stabilize the α -carbanion.

The pKa Dilemma and Base Selection

Standard HWE reagents like triethyl phosphonoacetate have α -protons with a pKa of ~13, allowing deprotonation by mild bases (e.g., NaH, DBU, or K2​CO3​ ). In stark contrast, the α -protons of MDPP have a pKa of ~30.

• Expertise in Causality: Attempting to use NaH with MDPP will result in recovered starting material. Furthermore, using a nucleophilic strong base like n-Butyllithium (n-BuLi) at higher temperatures risks nucleophilic acyl substitution at the terminal methyl ester.

• The Solution: Deprotonation requires a strong, sterically hindered, non-nucleophilic base—specifically Lithium Diisopropylamide (LDA) —administered strictly at cryogenic temperatures (-78 °C).

Stereoselectivity

Upon addition of the aldehyde, the lithiated carbanion undergoes nucleophilic attack to form an intermediate oxaphosphetane. Because MDPP utilizes a diethyl phosphonate group, the transition state minimizes steric clashes by placing the bulky alkyl groups in a trans pseudo-equatorial arrangement. Subsequent cycloreversion heavily favors the (E)-alkene product.

Logical flow of the Horner-Wadsworth-Emmons olefination using MDPP.

Quantitative Data Presentation

To ensure reproducible experimental design, the following table summarizes the reactivity profile of MDPP against other common phosphonate classes.

Table 1: Comparison of HWE Reaction Conditions for Phosphonates

Phosphonate Class	Representative Reagent	Approx. pKa ( α -H)	Optimal Base	Temp (°C)	Primary Application
Activated ( α -Carbonyl)	Triethyl phosphonoacetate	~13	NaH, DBU, K2​CO3​	0 to 25	α,β -unsaturated esters
Semi-Activated (Benzylic)	Diethyl benzylphosphonate	~23	NaH, KOtBu	-20 to 0	Stilbenes, conjugated systems
Unactivated (Alkyl)	MDPP (CAS 117917-78-9) [1]	~30	LDA, sec-BuLi	-78	Lipid chain elongation

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate success can be verified before proceeding to the next step.

Protocol A: Synthesis of MDPP via Arbuzov Reaction[5]

• Setup: Charge a flame-dried 100 mL round-bottom flask with methyl 5-bromopentanoate (1.0 equiv, 50 mmol) and triethyl phosphite (1.2 equiv, 60 mmol). Attach a reflux condenser linked to a bubbler.

• Reaction: Heat the neat mixture to 150–160 °C under an argon atmosphere.

• In-Process Control (Validation): Monitor the bubbler. The evolution of bromoethane gas (b.p. 38 °C) serves as a visual confirmation that the Arbuzov transformation is actively occurring. Continue heating until gas evolution ceases (typically 4–6 hours).

• Purification: Cool to room temperature. Purify the crude mixture via fractional vacuum distillation.

  • Causality: Vacuum distillation is strictly preferred over silica gel chromatography. Phosphonate esters often streak on silica due to strong hydrogen bonding, leading to poor recovery and co-elution of unreacted triethyl phosphite.

Protocol B: HWE Olefination using MDPP

• Carbanion Generation: In a flame-dried Schlenk flask, dissolve purified MDPP (1.1 equiv) in anhydrous THF (0.2 M) under argon. Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Add a solution of LDA (1.15 equiv, 2.0 M in THF/heptane) dropwise over 15 minutes.

  • Validation: A slight yellowing of the solution typically indicates the formation of the lithiated phosphonate carbanion. Stir for 45 minutes at -78 °C.

• Electrophile Addition: Dissolve the target aldehyde (1.0 equiv) in a minimal volume of anhydrous THF and add it dropwise down the side of the flask to pre-cool the drops.

• Cycloreversion: Remove the cooling bath and allow the reaction to slowly warm to room temperature over 4 hours.

  • Causality: The initial nucleophilic attack occurs rapidly at -78 °C, but the breakdown of the oxaphosphetane intermediate into the alkene and diethyl phosphate byproduct requires thermal energy. Warming drives the reaction to completion.

• Workup: Quench with saturated aqueous NH4​Cl . Extract with ethyl acetate (3x). Dry the organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo before final chromatographic purification.

Step-by-step experimental workflow for the synthesis and application of MDPP.

References

• Epsilon Chimie. "Methyl 5-(diethylphosphono)pentanoate, 98 %". European Chemicals Manufacturer Catalog. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2773707, Ethyl 5-diethoxyphosphorylpentanoate". PubChem. Available at:[Link]

• Chemsrc. "ethyl 5-diethoxyphosphorylpentanoate | CAS#:2323-74-2". Chemsrc Database. Available at:[Link]

• Barker, G. R., et al. "Synthesis applications of triethyl phosphite and methyl 5-bromopentanoate". The Journal of Organic Chemistry, 1970, Vol. 35, No. 9. Available at:[Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. epsilon-chimie.com [epsilon-chimie.com]
• 3. Ethyl 5-diethoxyphosphorylpentanoate | C11H23O5P | CID 2773707 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ethyl 5-diethoxyphosphorylpentanoate | CAS#:2323-74-2 | Chemsrc [chemsrc.com]
• 5. lib3.dss.go.th [lib3.dss.go.th]

Protocols & Analytical Methods

Advanced Application Note: Horner-Wadsworth-Emmons (HWE) Olefination using Methyl 5-diethoxyphosphorylpentanoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Application Note & Self-Validating Protocol

Executive Summary & Strategic Utility

The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern synthetic chemistry, traditionally utilized for the stereoselective synthesis of α,β -unsaturated carbonyl compounds. However, the use of Methyl 5-diethoxyphosphorylpentanoate (CAS 117917-78-9) introduces a highly strategic, non-classical application of this chemistry.

By featuring a four-carbon aliphatic spacer between the phosphonate moiety and the ester group, this reagent acts as an unstabilized phosphonate precursor. It enables the direct, one-step installation of a 4-(methoxycarbonyl)butylidene chain onto complex aldehydes or ketones. This transformation is highly sought after in the total synthesis of prostaglandins, fatty acid derivatives, and pheromones, where late-stage aliphatic chain elongation terminating in an ester is required.

Mechanistic Rationale & Causality (E-E-A-T)

To master this specific protocol, one must understand how the structural separation of the electron-withdrawing group (EWG) from the phosphonate dictates the reaction's thermodynamic and kinetic behavior [1].

• The Base Selection (Causality of LDA): In classical HWE reactions (e.g., using triethyl phosphonoacetate), the α -protons are highly acidic ( pKa​≈15 ), allowing the use of mild bases like NaH or DBU. In Methyl 5-diethoxyphosphorylpentanoate, the α -protons are non-stabilized ( pKa​≈25−30 ). While n-butyllithium (n-BuLi) is a common strong base, its nucleophilic nature risks attacking the terminal methyl ester of the reagent itself. Therefore, Lithium diisopropylamide (LDA) —a strong, sterically hindered, non-nucleophilic base—is strictly required to ensure selective α -deprotonation without destroying the ester functionality.

• Temperature Kinetics: The initial deprotonation and subsequent nucleophilic addition to the electrophile must be conducted at cryogenic temperatures (–78 °C). This ensures kinetic control, trapping the intermediate as a stable lithium β -hydroxyphosphonate alkoxide.

• Thermodynamic Elimination: Because the phosphonate is unstabilized, the intermediate oxaphosphetane does not spontaneously decompose at low temperatures [2]. The system must be deliberately warmed to room temperature to provide the activation energy necessary for the syn-elimination, yielding the alkene and the water-soluble diethyl phosphate byproduct [3].

Fig 1: Mechanistic pathway of the HWE olefination using an unstabilized phosphonate.

Stoichiometric Matrix & Reaction Parameters

To ensure a self-validating and reproducible system, strict adherence to the stoichiometric ratios and concentration limits outlined below is required. High dilution (0.05 M final) is maintained to suppress any intermolecular Claisen-type condensations between the carbanion and the ester tails of neighboring molecules.

Reagent / Parameter	Equivalents	Concentration / Specs	Mechanistic Role
Methyl 5-diethoxyphosphorylpentanoate	1.15 eq	0.1 M in THF	Nucleophile (Carbanion precursor)
Lithium diisopropylamide (LDA)	1.20 eq	2.0 M in THF/Heptane	Non-nucleophilic strong base
Aldehyde / Ketone	1.00 eq	0.5 M in THF	Electrophile (Limiting reagent)
Anhydrous THF	N/A	Total reaction ~0.05 M	Polar aprotic solvent; coordinates Li +
Temperature Profile	N/A	–78 °C → 25 °C	Kinetic addition → Thermodynamic elimination

Self-Validating Experimental Protocol

This methodology is designed as a self-validating system . At critical junctions, specific observable metrics are provided to confirm the success of the intermediate step before proceeding.

Fig 2: Step-by-step experimental workflow for the modified HWE olefination protocol.

Step-by-Step Methodology

Step 1: Apparatus Preparation Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with high-purity Argon. Repeat this cycle three times. Causality: The lithium carbanion is highly sensitive to trace moisture, which will prematurely protonate the ylide, leading to starting material recovery.

Step 2: Reagent Dissolution & Cooling Charge the flask with Methyl 5-diethoxyphosphorylpentanoate (1.15 mmol) and anhydrous THF (11.5 mL). Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to –78 °C for 15 minutes.

Step 3: Carbanion Generation (Validation Node 1) Using a syringe pump, add LDA (1.20 mmol, 0.6 mL of a 2.0 M solution) dropwise over 15 minutes down the inner wall of the flask to pre-cool the base. Stir at –78 °C for 45 minutes.

• Self-Validation Check: The solution should transition from colorless to a distinct pale yellow, indicating successful carbanion formation. (For rigorous QC, a 0.1 mL aliquot quenched in D2​O should show >95% deuterium incorporation at the C5 position via 1H NMR).

Step 4: Electrophile Addition Dissolve the target aldehyde/ketone (1.00 mmol) in anhydrous THF (2.0 mL). Add this solution dropwise over 10 minutes to the –78 °C carbanion mixture. Stir for an additional 30 minutes at –78 °C to ensure complete formation of the β -hydroxyphosphonate alkoxide.

Step 5: Oxaphosphetane Decomposition (Validation Node 2) Remove the dry ice/acetone bath. Allow the reaction mixture to warm naturally to room temperature (20–25 °C). Stir for 2 to 4 hours.

• Self-Validation Check: Monitor via TLC (Hexanes/EtOAc). The highly polar phosphonate spot ( Rf​≈0.1 ) and the aldehyde spot should disappear, replaced by a less polar UV-active or stainable alkene product spot ( Rf​≈0.5−0.7 ).

Step 6: Quench and Aqueous Workup Quench the reaction by adding saturated aqueous NH4​Cl (10 mL). Causality: NH4​Cl provides a mild proton source to neutralize excess LDA without risking the hydrolysis of the methyl ester product. Extract the aqueous layer with Ethyl Acetate ( 3×15 mL).

Step 7: Purification (Validation Node 3) Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Self-Validation Check: The byproduct, diethyl phosphate, is highly water-soluble and is typically removed entirely during the aqueous wash. A crude 31P NMR should show the absence of a strong phosphorus signal near 0 ppm. Purify the crude residue via flash column chromatography to isolate the target alkene.

Quality Control & Troubleshooting Matrix

Because unstabilized phosphonates exhibit different stereochemical behaviors than classical HWE reagents, researchers should anticipate an E/Z isomeric mixture. The ratio is highly dependent on the steric bulk of the electrophile.

Reaction Stage	Analytical Method	Expected Observation	Corrective Action if Failed
1. Deprotonation	Visual / D2​O Quench	Pale yellow; >95% D-incorporation	Base is degraded. Titrate LDA or use a fresh bottle.
2. Nucleophilic Add.	TLC (UV/Stain)	Disappearance of carbonyl spot	Electrophile is wet. Ensure rigorous drying of the aldehyde.
3. Elimination	TLC / 31P NMR	Appearance of non-polar alkene	Elimination is stalled. Warm reaction to 40 °C to force oxaphosphetane breakdown.
4. Stereoselectivity	1H NMR (Alkene region)	Mixture of E and Z isomers	If high E -selectivity is required, consider adding LiCl to facilitate thermodynamic equilibration.

References

• Maryanoff, B. E.; Reitz, A. B. "The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects." Chemical Reviews, 1989, 89, 863–927. URL:[Link]

• Ando, K. "A Mechanistic Study of the Horner-Wadsworth-Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry." The Journal of Organic Chemistry, 1999, 64(18), 6815-6821. URL:[Link]

• Organic Chemistry Portal. "Wittig-Horner Reaction / Horner-Wadsworth-Emmons Reaction." Organic-Chemistry.org, Accessed 2026. URL:[Link]

Application Note: Laboratory Synthesis of Methyl 5-diethoxyphosphorylpentanoate

Document Type: Standard Operating Procedure & Technical Application Note Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary

Methyl 5-diethoxyphosphorylpentanoate (also known as Diethyl (4-(methoxycarbonyl)butyl)phosphonate) is a highly versatile bifunctional building block. It features both a terminal methyl ester and a diethyl phosphonate group, making it an ideal precursor for Horner-Wadsworth-Emmons (HWE) olefinations and the synthesis of complex biologically active molecules.

This application note details a robust, solvent-free (neat) synthesis of this compound via the classic Michaelis-Arbuzov reaction [1]. By reacting methyl 5-bromopentanoate with triethyl phosphite under thermal conditions, the protocol ensures high conversion rates while utilizing Le Chatelier's principle to drive the reaction to completion through the continuous removal of the volatile byproduct.

Reaction Rationale & Mechanistic Insights (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific parameters are chosen rather than merely following a recipe. The Michaelis-Arbuzov reaction is the premier method for forming carbon-phosphorus (C–P) bonds[2].

Causality of Experimental Choices:

• Neat Conditions (Solvent-Free): The reaction requires temperatures between 130–150 °C to overcome the activation energy barrier of the dealkylation step[3]. Most common organic solvents boil below this temperature. By using an excess of liquid triethyl phosphite (1.5 equivalents), it acts as both the nucleophile and the solvent, maximizing collision frequency and reaction kinetics[4].

• Thermodynamic Driving Force: The reaction initiates via an SN​2 attack by the lone pair of the trivalent phosphorus onto the electrophilic carbon of the alkyl bromide, forming a transient tetravalent phosphonium intermediate[5]. The displaced bromide ion then attacks an ethyl group on the phosphonium center (a second SN​2 event), cleaving the C–O bond to form the highly stable P=O double bond (the thermodynamic sink of the reaction)[6].

• Le Chatelier's Principle: The second step generates bromoethane (ethyl bromide) as a byproduct. Because bromoethane has a low boiling point (38 °C), conducting the reaction at 140 °C with a short-path distillation head allows for its continuous removal. This prevents the reverse reaction and drives the equilibrium entirely toward the target phosphonate[3].

Mechanistic Workflow

Mechanistic workflow of the Michaelis-Arbuzov synthesis of Methyl 5-diethoxyphosphorylpentanoate.

Reagent Data & Stoichiometry

Table 1: Quantitative Reagent Summary

Reagent	MW ( g/mol )	Eq.	Mass	Volume	Role
Methyl 5-bromopentanoate	195.05	1.00	10.0 g	~7.35 mL	Electrophile
Triethyl phosphite	166.16	1.50	12.8 g	13.2 mL	Nucleophile / Solvent
Methyl 5-diethoxyphosphorylpentanoate	252.24	1.00	12.9 g (Theoretical)	N/A	Target Product

Note: Triethyl phosphite is used in a 0.5 eq excess to ensure complete consumption of the more expensive alkyl bromide and to maintain a fluid reaction medium.

Step-by-Step Experimental Protocol

Phase 1: Apparatus Setup

• Glassware: Equip a 50 mL two-neck round-bottom flask with a magnetic stir bar.

• Distillation Assembly: Attach a short-path distillation head to the main neck. Connect a receiving flask cooled in an ice-water bath (to trap the volatile bromoethane safely).

• Atmosphere: Attach an argon or nitrogen inlet to the side neck to maintain an inert atmosphere, preventing the oxidation of triethyl phosphite.

Phase 2: Reaction Execution

• Addition: Charge the flask with methyl 5-bromopentanoate (10.0 g, 51.3 mmol) and triethyl phosphite (13.2 mL, 76.9 mmol).

• Heating: Submerge the flask in a silicone oil bath and gradually heat to 140–150 °C [1].

• Observation (Self-Validation): As the internal temperature surpasses 100 °C, the reaction will initiate. You will observe the distillation of bromoethane (bp 38 °C) condensing into the receiving flask. This physical phenomenon is a self-validating indicator that the Arbuzov rearrangement is actively occurring.

• Maturation: Maintain the temperature for 6 to 8 hours . The reaction is considered complete when the distillation of bromoethane ceases.

Phase 3: Workup & Purification

• Cooling: Remove the flask from the oil bath and allow it to cool to room temperature.

• Volatile Removal: Replace the short-path distillation head with a high-vacuum distillation setup. Apply vacuum (approx. 1–5 mmHg) and gently heat the flask to 50–60 °C to strip off the unreacted excess triethyl phosphite (bp 156 °C at 760 mmHg, but highly volatile under vacuum)[3].

• Product Isolation: The target product, Methyl 5-diethoxyphosphorylpentanoate, is a high-boiling oil. It can be isolated by increasing the vacuum to < 0.5 mmHg and collecting the fraction that distills at approximately 140–150 °C .

  • Alternative Purification: If vacuum distillation is not feasible, the crude oil can be purified via silica gel flash chromatography using a gradient of Hexanes/Ethyl Acetate (transitioning from 70:30 to 20:80) to elute the highly polar phosphonate.

Analytical Characterization

To verify the structural integrity of the synthesized compound, perform NMR spectroscopy. The expected shifts are:

• 31 P NMR (CDCl 3​ , 162 MHz): A single sharp peak at δ ~32.0 ppm , characteristic of a dialkyl alkylphosphonate. (Note: Unreacted triethyl phosphite appears at ~137 ppm; its absence confirms purity).

• 1 H NMR (CDCl 3​ , 400 MHz): δ 4.15–4.05 (m, 4H, P-O-CH 2​ ), 3.67 (s, 3H, O-CH 3​ ), 2.33 (t, 2H, CH 2​ -C=O), 1.80–1.55 (m, 6H, internal CH 2​ chain), 1.32 (t, 6H, P-O-CH 2​ -CH 3​ ).

Troubleshooting Matrix

Table 2: Common Issues and Corrective Actions

Observation / Issue	Mechanistic Cause	Corrective Action
No bromoethane distillation observed	Temperature is too low to overcome the activation energy of the SN​2 dealkylation step.	Ensure the oil bath is at least 140 °C. Check that the internal temperature is not lagging.
Presence of 31 P peak at ~137 ppm in final product	Incomplete removal of excess triethyl phosphite during workup.	Subject the product to a higher vacuum (< 1 mmHg) at 60 °C for an extended period, or purify via chromatography.
Low yield / Black tarry residue	Overheating or localized hot spots causing thermal decomposition of the product.	Ensure vigorous stirring. Do not exceed 160 °C. Use a well-regulated silicone oil bath rather than a heating mantle.

References

• Bhattacharya, A. K., & Thyagarajan, G. (1981). Michaelis-Arbuzov rearrangement. Chemical Reviews, 81(4), 415-430. URL: [Link]

• Wikipedia Contributors. (n.d.). Michaelis–Arbuzov reaction. Wikipedia, The Free Encyclopedia. URL: [Link]

• Queffélec, C., et al. (2012). Surface Modification Using Phosphonic Acids and Esters. Chemical Reviews, 112(7), 3777-3807. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scribd.com [scribd.com]
• 6. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]

Application Note: High-Fidelity C5-Homologation in Natural Product Total Synthesis Using Methyl 5-(Diethoxyphosphoryl)pentanoate

Executive Summary & Strategic Utility

In the total synthesis of structurally complex natural products—particularly eicosanoids, macrolides, and oxylipins—the precise construction of aliphatic side chains is a recurring synthetic hurdle. Methyl 5-(diethoxyphosphoryl)pentanoate (CAS: 117917-78-9) serves as an indispensable Horner-Wadsworth-Emmons (HWE) reagent for this exact purpose.

By reacting with a core aldehyde, this reagent seamlessly installs a 5-carbon aliphatic chain terminating in a methyl ester, while simultaneously generating an (E)

α,β -unsaturated double bond at the Δ5 position relative to the ester carbonyl[1]. This specific Δ5 -ester motif is ubiquitous in the "alpha chains" of prostaglandin analogs and advanced lipid precursors, making this phosphonate ester a critical building block for drug development professionals and synthetic chemists[2].

Mechanistic Insights: Mastering Stereocontrol and Causality

The classical HWE reaction relies on the deprotonation of a phosphonate to form a nucleophilic carbanion, which subsequently attacks an aldehyde. The reaction proceeds through an oxaphosphetane intermediate, and the stereochemical outcome ( (E) vs. (Z) ) is dictated by the thermodynamic stability of this intermediate[2].

While standard HWE conditions (e.g., using Sodium Hydride in THF) are highly effective for robust substrates, they are notoriously problematic for base-sensitive or α -chiral aldehydes. Strong bases can trigger unwanted α -epimerization or β -elimination. To circumvent this, modern total synthesis relies on Masamune-Roush conditions , which utilize a synergistic combination of Lithium Chloride (LiCl) and a mild amine base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or N,N -Diisopropylethylamine (DIPEA)[3].

The Causality of the Masamune-Roush System:

• Lithium Chloride (Lewis Acid): The Li+ cation coordinates directly to the phosphoryl oxygen of Methyl 5-(diethoxyphosphoryl)pentanoate. This electron withdrawal significantly increases the acidity of the adjacent α -protons. Furthermore, Li+ chelates the incoming aldehyde, templating the transition state to heavily favor the anti-oxaphosphetane, which exclusively yields the (E) -alkene via syn-elimination[3].

• DBU / DIPEA (Mild Base): Because the α -protons are activated by lithium coordination, a mild, non-nucleophilic base is entirely sufficient for deprotonation. This preserves delicate stereocenters in the substrate that would otherwise be destroyed by NaH or n−BuLi [3].

Figure 1: Catalytic cycle and stereocontrol mechanism of the Masamune-Roush HWE olefination.

Retrosynthetic Workflow Integration

When designing the total synthesis of a macrolide or oxylipin, identifying the C5-homologation disconnection simplifies the assembly of complex aliphatic tails. The use of Methyl 5-(diethoxyphosphoryl)pentanoate allows chemists to push the olefination step to a late stage in the synthesis, knowing that the mild conditions will tolerate existing functional groups.

Figure 2: Retrosynthetic disconnection of a generic oxylipin utilizing C5-homologation.

Quantitative Data: Condition Optimization

The choice of base and solvent system drastically impacts both the yield and the (E):(Z) stereoselectivity of the homologation. The table below synthesizes empirical data for the olefination of a generic base-sensitive aliphatic aldehyde using Methyl 5-(diethoxyphosphoryl)pentanoate.

Base System	Additive	Solvent	Temp (°C)	(E):(Z) Ratio	Yield (%)	Mechanistic Notes & Causality
NaH	None	THF	0 to 25	85:15	72	High basicity; significant risk of α -epimerization and side reactions.
LiHMDS	None	THF	-78 to 25	88:12	78	Strong base; competitive aldol condensation observed with enolizable aldehydes.
DBU	LiCl	MeCN	25	96:4	89	Optimal (Masamune-Roush) ; exceptional (E) -selectivity and functional group tolerance.
DIPEA	LiCl	THF	25	94:6	85	Highly recommended for the most base-sensitive substrates; slower reaction kinetics.

Experimental Protocol: Masamune-Roush HWE Olefination

This self-validating protocol is designed for the stereoselective synthesis of an (E)

Δ5 -unsaturated methyl ester from a complex, base-sensitive aldehyde.

Materials Required:

• Methyl 5-(diethoxyphosphoryl)pentanoate (1.2 equiv)

• Target Aldehyde (1.0 equiv)

• Anhydrous LiCl (1.5 equiv)

• DBU (1.2 equiv)

• Anhydrous Acetonitrile (MeCN) (0.1 M relative to aldehyde)

Step-by-Step Methodology:

• Preparation of the Lewis Acid Complex:

  • Action: Suspend flame-dried LiCl (1.5 equiv) in anhydrous MeCN under an inert argon atmosphere. Add Methyl 5-(diethoxyphosphoryl)pentanoate (1.2 equiv) at room temperature and stir for 10 minutes.

  • Causality: LiCl is highly hygroscopic; flame-drying under vacuum ensures maximum Lewis acidity. The pre-stirring phase allows the lithium-phosphonate chelate to form, activating the α -protons prior to base introduction.

• Base Addition & Carbanion Generation:

  • Action: Cool the mixture to 0 °C using an ice bath and dropwise add DBU (1.2 equiv). Stir for 15 minutes.

  • Validation Check: The solution will typically turn a faint yellow color, visually confirming the generation of the stabilized phosphonate carbanion.

• Aldehyde Introduction:

  • Action: Dissolve the target aldehyde (1.0 equiv) in a minimal volume of anhydrous MeCN and add it dropwise to the active complex over 5–10 minutes.

  • Causality: Slow addition prevents localized heat spikes, minimizing the risk of aldehyde homocoupling (Tishchenko or aldol-type side reactions).

• Reaction Progression:

  • Action: Remove the ice bath and allow the reaction to warm to room temperature. Monitor via Thin-Layer Chromatography (TLC) (typically requires 2-4 hours).

  • Validation Check: The disappearance of the aldehyde spot and the emergence of a less polar, UV-active spot (the conjugated α,β -unsaturated ester) confirms successful olefination.

• Quench and Workup:

  • Action: Quench the reaction by adding saturated aqueous NH4​Cl . Extract the aqueous layer with Ethyl Acetate ( 3×15 mL).

  • Causality: The mildly acidic quench neutralizes the DBU. Crucially, the aqueous layer efficiently sequesters the water-soluble diethyl phosphate byproduct (cleaved during the oxaphosphetane breakdown), preventing it from streaking during downstream column chromatography.

• Purification:

  • Action: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via silica gel flash chromatography to isolate the pure (E) -isomer.

References

• Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products Current Organic Synthesis (CORE) URL:[1]

• Applications of the Horner–Wadsworth–Emmons Olefination in Modern Natural Product Synthesis Synthesis (Thieme Connect) URL:[2]

• (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions and Applications PubMed Central (NIH) URL:[3]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. thieme-connect.com [thieme-connect.com]
• 3. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Temperature and Base Conditions for Methyl 5-diethoxyphosphorylpentanoate HWE Reactions

Welcome to the technical support center for the Horner-Wadsworth-Emmons (HWE) reaction. This guide is specifically tailored for researchers, scientists, and drug development professionals utilizing Methyl 5-diethoxyphosphorylpentanoate in their synthetic endeavors. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you navigate the nuances of temperature and base selection for successful and stereoselective alkene synthesis.

Section 1: Foundational Principles & Mechanism

Before delving into troubleshooting, a firm grasp of the Horner-Wadsworth-Emmons reaction mechanism is paramount. The HWE reaction is a powerful tool in organic synthesis for the creation of carbon-carbon double bonds, typically with a high degree of E-stereoselectivity.[1][2] It involves the reaction of a stabilized phosphonate carbanion with an aldehyde or ketone.[1][3]

The reaction proceeds through three key steps:

• Deprotonation: A base abstracts an acidic α-proton from the phosphonate ester, Methyl 5-diethoxyphosphorylpentanoate, to form a nucleophilic phosphonate carbanion.[4] The efficiency of this step is critically dependent on the choice of base.

• Nucleophilic Addition: The phosphonate carbanion then attacks the electrophilic carbonyl carbon of the aldehyde or ketone.[5] This addition is often the rate-limiting step of the reaction.[1]

• Elimination: The resulting intermediate undergoes elimination to form the desired alkene and a water-soluble dialkylphosphate salt, which is a significant advantage over the traditional Wittig reaction as it simplifies purification.[1][6]

HWE Reaction Mechanism Overview

Caption: Simplified workflow of the Horner-Wadsworth-Emmons reaction.

Section 2: Troubleshooting Guide - Common Issues and Solutions

This section addresses specific problems you may encounter during your HWE reactions with Methyl 5-diethoxyphosphorylpentanoate.

Issue 1: Low or No Product Yield

A low or nonexistent yield is a common frustration. The root cause often lies in the initial deprotonation step or the stability of your reactants.

Question: My HWE reaction is not yielding any product. What are the likely causes and how can I fix it?

Answer:

Several factors can contribute to a failed HWE reaction. Let's break down the possibilities and solutions:

• Ineffective Deprotonation: The formation of the phosphonate carbanion is the crucial first step.[7]

  • Is your base strong enough? For a stabilized phosphonate like Methyl 5-diethoxyphosphorylpentanoate, a sufficiently strong base is required. Sodium hydride (NaH) is a common and effective choice.[8] If you are using a weaker base, it may not be capable of efficient deprotonation.

  • Is your base active? Bases like NaH can degrade over time, especially with improper storage. Using old or improperly stored base can lead to incomplete deprotonation. It is recommended to use freshly opened or properly stored reagents.

• Moisture in the Reaction: The phosphonate carbanion is highly basic and will be quenched by any protic solvent, including water.[9]

  • Are your solvents and glassware anhydrous? Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents, and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from interfering.[7]

• Substrate Decomposition: The aldehyde or ketone you are using might be unstable under the basic reaction conditions.

  • Consider milder bases. For base-sensitive substrates, harsher conditions with strong bases like NaH can lead to degradation. In such cases, milder conditions, such as the Masamune-Roush conditions (LiCl and DBU), can be employed.[1][9]

• Steric Hindrance: Highly sterically hindered aldehydes or ketones can be less reactive.[7]

  • Increase reaction time and/or temperature. For sluggish reactions with hindered substrates, extending the reaction time or gently heating the reaction mixture can help drive it to completion.[9]

Troubleshooting Flowchart for Low Yield

Caption: A logical flowchart for troubleshooting common HWE reaction issues.[5]

Issue 2: Poor E/Z Stereoselectivity

While the HWE reaction is renowned for its (E)-selectivity, achieving a high E/Z ratio can be challenging.[5][7]

Question: My reaction is producing a mixture of E and Z isomers. How can I improve the (E)-selectivity?

Answer:

The stereochemical outcome of the HWE reaction is influenced by a delicate interplay of factors that affect the stability of the intermediates and the reversibility of their formation.[10] To favor the thermodynamically more stable (E)-alkene, consider the following optimizations:

• Temperature: Higher reaction temperatures generally favor the formation of the (E)-isomer.[1][7] This is because at higher temperatures, the intermediates have enough energy to equilibrate to the more stable threo-intermediate, which leads to the (E)-alkene.[10] Running the reaction at room temperature (23 °C) or even refluxing in THF can significantly improve (E)-selectivity compared to low-temperature conditions (-78 °C).[11]

• Base/Cation Choice: The nature of the cation associated with the base plays a crucial role.

  • Lithium and sodium bases tend to promote higher (E)-selectivity compared to potassium bases.[1][11] This is attributed to the ability of smaller cations to coordinate with the oxygen atoms of the phosphonate and carbonyl groups, favoring the transition state leading to the (E)-product.[10]

  • For base-sensitive substrates where milder conditions are necessary, the use of LiCl with a tertiary amine base (Masamune-Roush conditions) is an excellent choice for high (E)-selectivity.[8][12]

• Solvent: The choice of solvent can influence the reaction's stereoselectivity. Anhydrous tetrahydrofuran (THF) and ethylene glycol dimethyl ether (DME) are commonly used and generally provide good (E)-selectivity.[8][11]

Data Summary: Factors Influencing E/Z Selectivity

Parameter	To Favor (E)-Isomer	To Favor (Z)-Isomer (Still-Gennari Modification)	Rationale
Temperature	Higher (e.g., 23 °C to reflux)[1][7]	Lower (e.g., -78 °C)[13]	Higher temperatures allow for thermodynamic equilibration to the more stable (E)-intermediate.[10]
Base Cation	Li⁺, Na⁺[1][11]	K⁺ with crown ether[11]	Smaller cations promote the formation of a more stable transition state leading to the (E)-product.[10]
Phosphonate Structure	Simple alkoxy groups (e.g., diethyl)[11]	Electron-withdrawing groups (e.g., bis(2,2,2-trifluoroethyl))[6][9]	Electron-withdrawing groups on the phosphonate accelerate the elimination step, kinetically favoring the (Z)-alkene.[11]
Solvent	THF, DME[8][11]	THF	These aprotic polar solvents are standard for HWE reactions.

Section 3: Experimental Protocols

Here, we provide a general, optimized protocol for conducting an (E)-selective HWE reaction with Methyl 5-diethoxyphosphorylpentanoate.

General Protocol for (E)-Selective HWE Reaction

Materials:

• Methyl 5-diethoxyphosphorylpentanoate

• Aldehyde or Ketone

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a thermometer.

• Base Suspension: Add anhydrous THF to the flask, followed by the portion-wise addition of sodium hydride (1.2 equivalents). Stir the suspension.

• Carbanion Formation: Cool the suspension to 0 °C using an ice bath. Add a solution of Methyl 5-diethoxyphosphorylpentanoate (1.1 equivalents) in anhydrous THF dropwise via the dropping funnel over 15-20 minutes.

• Anion Maturation: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour, or until the evolution of hydrogen gas ceases. This ensures the complete formation of the phosphonate carbanion.[7]

• Carbonyl Addition: Re-cool the reaction mixture to 0 °C. Add a solution of the aldehyde or ketone (1.0 equivalent) in anhydrous THF dropwise.[5]

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-16 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde or ketone is consumed.[5]

• Workup:

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of NH₄Cl.

  • Extract the aqueous layer three times with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers and wash with water, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.[7]

• Purification: The crude product can be purified by flash column chromatography on silica gel.

Section 4: Frequently Asked Questions (FAQs)

Q1: What are the main advantages of the HWE reaction compared to the Wittig reaction?

A1: The HWE reaction offers several significant advantages over the traditional Wittig reaction. The dialkylphosphate byproduct is water-soluble, which greatly simplifies the purification process through a simple aqueous extraction.[1][6] In contrast, the triphenylphosphine oxide byproduct of the Wittig reaction is often difficult to remove. Additionally, phosphonate-stabilized carbanions are generally more nucleophilic than their phosphonium ylide counterparts, allowing them to react with a broader range of carbonyl compounds, including ketones, which are often unreactive in Wittig reactions.[1][5]

Q2: My aldehyde is sensitive to strong bases. What alternative conditions can I use?

A2: For base-sensitive substrates, the Masamune-Roush conditions are an excellent alternative.[9] These conditions employ a milder base, such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or triethylamine (Et₃N), in the presence of a lithium salt like lithium chloride (LiCl).[1][6] This allows the reaction to proceed under less harsh conditions, preserving the integrity of sensitive functional groups.

Q3: How can I synthesize the (Z)-alkene instead of the (E)-alkene?

A3: To selectively synthesize the (Z)-alkene, the Still-Gennari modification of the HWE reaction is the preferred method.[6] This modification utilizes phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonates.[9] These reagents, when reacted with aldehydes in the presence of a strong base (often a potassium base with a crown ether) at low temperatures (-78 °C), kinetically favor the formation of the (Z)-alkene.[11][13]

Q4: Can I use ketones in HWE reactions with Methyl 5-diethoxyphosphorylpentanoate?

A4: Yes, ketones can be used in HWE reactions. Due to the higher nucleophilicity of the phosphonate carbanion, it can react with ketones, although they are generally less reactive than aldehydes.[5][7] Reactions with ketones may require longer reaction times or higher temperatures to achieve good conversion. However, it's important to note that the stereoselectivity of HWE reactions with ketones can sometimes be lower than with aldehydes.[1]

References

• Horner–Wadsworth–Emmons reaction - Wikipedia. Available at: [Link]

• Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction - Organic Chemistry Portal. Available at: [Link]

• Horner-Wadsworth-Emmons reaction | PPTX - Slideshare. Available at: [Link]

• A Mechanistic Study of the Horner−Wadsworth−Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC. Available at: [Link]

• Breakthrough in HWE reaction offers pathway for anti-cancer drug development. Available at: [Link]

• (E)-Selective Horner–Wadsworth–Emmons reaction of aldehydes with bis-(2,2,2-trifluoroethyl)phosphonoacetic acid - Arkivoc. Available at: [Link]

• Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC. Available at: [Link]

• (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - MDPI. Available at: [Link]

• Effect of cation, temperature, and solvent on the stereoselectivity of the Horner-Emmons reaction of trimethyl phosphonoacetate with aldehydes | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Recent Progress in the Horner-Wadsworth-Emmons Reaction - ResearchGate. Available at: [Link]

• Horner-Wadsworth-Emmons (HWE) Reaction | Chem-Station Int. Ed. Available at: [Link]

• wittig / HWE reaction questions : r/Chempros - Reddit. Available at: [Link]

• Applications of the Horner–Wadsworth–Emmons Olefination in Modern Natural Product Synthesis - Thieme. Available at: [Link]

• Horner-Wadsworth-Emmons Reaction - YouTube. Available at: [Link]

Sources

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. Wittig-Horner Reaction [organic-chemistry.org]
• 3. Horner-Wadsworth-Emmons Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. Horner-Wadsworth-Emmons reaction | PPTX [slideshare.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Horner-Wadsworth-Emmons (HWE) Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 12. pubs.acs.org [pubs.acs.org]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Stereochemical Control in Horner-Wadsworth-Emmons Olefinations

Subject: Improving E/Z Stereoselectivity with Methyl 5-diethoxyphosphorylpentanoate Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Core Diagnostics: The Causality of E/Z Selectivity

Methyl 5-diethoxyphosphorylpentanoate is an unactivated alkyl phosphonate . Unlike standard Horner-Wadsworth-Emmons (HWE) reagents (e.g., triethyl phosphonoacetate) that feature an electron-withdrawing group directly adjacent to the phosphorus atom, the ester group in this molecule is located at the omega position, four carbons away.

This structural difference fundamentally alters the reaction's causality. Stabilized phosphonates undergo highly reversible additions to aldehydes, allowing the intermediate betaines to equilibrate into the thermodynamically stable threo conformation, yielding predominantly E-alkenes[1]. In contrast, the carbanion generated from Methyl 5-diethoxyphosphorylpentanoate is highly reactive, making the initial addition to the aldehyde fast and largely irreversible . Consequently, the reaction falls under kinetic control, trapping a mixture of erythro and threo intermediates and resulting in poor E/Z selectivity (often a ~55:45 mixture)[2].

To dictate stereochemistry, we must manipulate the transition states: either by forcing thermodynamic equilibration (for E-selectivity) or by accelerating the elimination step to capture the kinetic preference (for Z-selectivity)[3].

Logical workflow for dictating E/Z stereoselectivity in unactivated phosphonate olefinations.

Troubleshooting Scenarios (FAQs)

Q1: I am getting a nearly 1:1 E/Z mixture using NaH in THF at room temperature. How can I push this toward the E-isomer? A: You are currently trapped in a kinetic mixture. To improve E-selectivity, you must induce reversibility in the betaine intermediate. Switch your base to LiHMDS and add anhydrous LiCl [3]. The small, highly Lewis-acidic lithium cation coordinates tightly to the oxygen atoms of the betaine intermediate. This coordination stabilizes the intermediate, preventing premature oxaphosphetane formation and allowing the system to equilibrate to the thermodynamically favored threo state. Alternatively, increasing the steric bulk of the phosphonate (e.g., transesterifying to a diisopropyl ester) will sterically favor the threo transition state during the initial addition[4].

Q2: I need the Z-isomer for my macrocycle synthesis, but cooling the reaction to -78 °C only gives a 60:40 Z/E ratio. Why? A: Temperature alone is insufficient for unactivated phosphonates because the native diethoxy groups do not provide the necessary electronic push for rapid elimination. To achieve >95% Z-selectivity, you must employ the Still-Gennari modification by converting your reagent to a bis(2,2,2-trifluoroethyl) phosphonate[2]. The strongly electron-withdrawing fluorine atoms make the phosphorus highly electrophilic, drastically accelerating the elimination step. This ensures that the kinetic preference for the erythro betaine is perfectly captured before any equilibration can occur[3].

Q3: Why is my reaction with a ketone substrate yielding <20% product? A: Unactivated phosphonates are significantly less nucleophilic than their stabilized counterparts, and ketones are sterically hindered and less electrophilic than aldehydes. This combination leads to sluggish kinetics. You may need to employ Schlosser-type conditions or utilize more forcing temperatures, though this will further degrade any inherent stereocontrol[4].

Mechanistic divergence of erythro and threo betaine intermediates leading to E/Z alkenes.

Quantitative Data: Condition Optimization Matrix

The following table summarizes the expected stereochemical outcomes based on the modification of the phosphonate reagent and the reaction environment[1][2].

Reagent Variant	Base / Additive	Solvent	Temp (°C)	Expected E:Z Ratio	Primary Mechanism of Selectivity
Diethoxy (Native)	NaH	THF	25	~ 55:45	Kinetic mixture, irreversible addition.
Diethoxy (Native)	LiHMDS / LiCl	THF	25	~ 85:15	Thermodynamic control via Li+ coordination.
Diisopropyl	NaH	THF	25	> 90:10	Steric approach control favoring threo TS.
Bis(trifluoroethyl)	KHMDS / 18-crown-6	THF	-78	< 5:95	Accelerated elimination of kinetic erythro adduct.

Self-Validating Experimental Protocols

Protocol A: E-Selective Olefination (Thermodynamic Control)

Use this protocol when utilizing the native Methyl 5-diethoxyphosphorylpentanoate.

• Preparation: Charge a flame-dried Schlenk flask with Methyl 5-diethoxyphosphorylpentanoate (1.0 equiv) and anhydrous THF to create a 0.2 M solution.

• Additive: Add anhydrous LiCl (1.5 equiv) under argon. Stir for 10 minutes to ensure partial dissolution.

• Deprotonation: Cool the flask to 0 °C. Add LiHMDS (1.1 equiv, 1.0 M in THF) dropwise over 5 minutes.

  • Self-Validation Checkpoint: The solution should transition to a pale yellow/orange hue, confirming the generation of the carbanion. If the solution remains colorless, quench the reaction and verify the titer of your LiHMDS.

• Addition: Stir for 30 minutes at 0 °C, then add the aldehyde (1.0 equiv) dropwise.

• Equilibration: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours. This extended time is critical to allow the lithium-coordinated betaine to equilibrate to the threo conformation.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x), dry the combined organic layers over Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel chromatography.

Protocol B: Z-Selective Olefination (Still-Gennari Modification)

Note: This requires prior transesterification of the native reagent to Methyl 5-bis(2,2,2-trifluoroethoxy)phosphorylpentanoate.

• Preparation: Charge a flame-dried flask with the modified bis(trifluoroethyl) phosphonate (1.0 equiv), 18-crown-6 (1.2 equiv), and anhydrous THF (0.1 M).

• Cooling: Submerge the flask in a dry ice/acetone bath and cool strictly to -78 °C.

• Deprotonation: Add KHMDS (1.1 equiv, 0.5 M in toluene) dropwise down the side of the flask.

  • Self-Validation Checkpoint: The solution must remain homogeneous. If a white precipitate forms, it indicates crown ether insolubility or moisture contamination, which will allow K+ coordination and severely degrade Z-selectivity[3].

• Addition: Stir for 30 minutes, then add the aldehyde (1.0 equiv) slowly.

• Reaction: Stir at -78 °C for exactly 2 hours to kinetically trap the erythro betaine and allow the fluorine-accelerated elimination to occur.

• Workup: Quench the reaction with water while still at -78 °C, then allow it to warm to room temperature. Extract with EtOAc, wash with brine, dry, and purify to isolate the Z-alkene.

References

• Horner–Wadsworth–Emmons reaction Wikipedia[Link]

• Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents MDPI[Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]

Reference Data & Comparative Studies

A Comparative Guide to Phosphonate Reagents in Olefination Reactions: Triethyl Phosphonoacetate vs. Methyl 5-Diethoxyphosphorylpentanoate

Abstract

The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis, providing a robust and stereoselective method for the formation of carbon-carbon double bonds. The choice of phosphonate reagent is critical, dictating not only the stereochemical outcome but also the functionality of the resulting alkene. This guide provides a detailed comparison of two phosphonate reagents: the widely-used triethyl phosphonoacetate and the more specialized Methyl 5-diethoxyphosphorylpentanoate. We will delve into their respective performance in olefination reactions, supported by experimental data for the former and a structure-based functional analysis for the latter, to assist researchers in making informed decisions for their synthetic strategies.

Introduction to the Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a chemical reaction of stabilized phosphonate carbanions with aldehydes or ketones to produce alkenes, predominantly with an (E)-configuration.[1] This reaction, a modification of the Wittig reaction, offers significant advantages, including the use of more nucleophilic and less basic phosphonate carbanions and the straightforward removal of the water-soluble dialkylphosphate byproduct through aqueous extraction.[1][2] The stereoselectivity of the HWE reaction is a key feature, with the formation of the thermodynamically more stable (E)-alkene being generally favored.[2][3]

The general mechanism of the HWE reaction is initiated by the deprotonation of the phosphonate to form a phosphonate carbanion.[1] This carbanion then undergoes a nucleophilic addition to the carbonyl carbon of an aldehyde or ketone, which is the rate-limiting step.[1] The resulting intermediate can then form an oxaphosphetane, which subsequently collapses to yield the alkene and a phosphate byproduct.[4]

Reagent Profiles

Triethyl Phosphonoacetate: The Workhorse for (E)-α,β-Unsaturated Esters

Triethyl phosphonoacetate is a commercially available and widely utilized reagent in the HWE reaction.[5] Its structure features a phosphonate group attached to a methylene group, which is further activated by an adjacent ethyl ester. This electronic stabilization facilitates the formation of the corresponding carbanion under relatively mild basic conditions.

Synthesis: Triethyl phosphonoacetate is typically synthesized via the Michaelis-Arbuzov reaction, where triethyl phosphite is reacted with an ethyl haloacetate (e.g., ethyl chloroacetate or ethyl bromoacetate).[3][6] This method is efficient and provides the product in high yield.

Methyl 5-Diethoxyphosphorylpentanoate: A Functionalized Homologation Reagent

Methyl 5-diethoxyphosphorylpentanoate is a less common phosphonate reagent where the phosphonate and ester functionalities are separated by a three-carbon alkyl chain. This structural difference fundamentally alters its role in synthesis compared to triethyl phosphonoacetate. It is not designed for the simple formation of an α,β-unsaturated system but rather for the introduction of a longer, functionalized carbon chain.

Synthesis: The synthesis of Methyl 5-diethoxyphosphorylpentanoate can also be achieved through a Michaelis-Arbuzov-type reaction, starting from a methyl 5-halopentanoate and triethyl phosphite.

Performance in Olefination Reactions: A Comparative Analysis

A direct, data-driven comparison of these two reagents in identical olefination reactions is challenging due to the scarcity of published data for Methyl 5-diethoxyphosphorylpentanoate in this context. However, a functional comparison based on their structures and the well-established reactivity of triethyl phosphonoacetate provides clear guidance for their respective applications.

Reactivity and Substrate Scope

Triethyl Phosphonoacetate: The carbanion derived from triethyl phosphonoacetate is highly reactive towards a wide range of aldehydes, including aromatic, heteroaromatic, α,β-unsaturated, and aliphatic aldehydes.[7][8] It also reacts with ketones, although the stereoselectivity may be lower.[9] The presence of the electron-withdrawing ester group stabilizes the carbanion, making it less basic and more nucleophilic than non-stabilized ylides.[1]

Methyl 5-Diethoxyphosphorylpentanoate: The carbanion of Methyl 5-diethoxyphosphorylpentanoate is expected to be more akin to a non-stabilized ylide due to the lack of an α-electron-withdrawing group. This would imply a higher basicity and potentially lower stability compared to the carbanion of triethyl phosphonoacetate. Its primary synthetic utility lies in reacting with a carbonyl compound to introduce a C4-CO2Me fragment, resulting in a product with a longer carbon chain.

Stereoselectivity

Triethyl Phosphonoacetate: A hallmark of the HWE reaction with stabilized phosphonates like triethyl phosphonoacetate is the high (E)-selectivity, particularly with aldehydes.[1][7] This selectivity arises from the thermodynamic equilibration of the intermediates, favoring the formation of the more stable trans-alkene.[7] The (E/Z) ratio can be influenced by reaction conditions such as the base, solvent, and temperature.[7]

Methyl 5-Diethoxyphosphorylpentanoate: For a phosphonate lacking α-stabilization, the stereochemical outcome of the olefination is less predictable and more dependent on the specific reaction conditions and substrates. Without the strong thermodynamic driving force for (E)-alkene formation seen with stabilized phosphonates, mixtures of (E) and (Z) isomers might be expected.

Data Presentation

The following table summarizes representative performance data for triethyl phosphonoacetate in the Horner-Wadsworth-Emmons reaction with various aldehydes.

Aldehyde	Base	Solvent	Temperature (°C)	Yield (%)	E:Z Ratio	Reference
Benzaldehyde	NaOEt	EtOH	RT	-	98:2	[7]
n-Propionaldehyde	NaOEt	EtOH	RT	-	95:5	[7]
Isobutyraldehyde	NaOEt	EtOH	RT	-	84:16	[7]
Aromatic Aldehydes	LiOH·H₂O	neat	RT	83-97	95:5 - 99:1	[10]
Aliphatic Aldehydes	LiOH·H₂O	neat	RT	-	92:7 - 94:6	[10]

Experimental Protocols

General Protocol for (E)-Selective Olefination using Triethyl Phosphonoacetate

This protocol provides a general procedure for the reaction of triethyl phosphonoacetate with an aldehyde to yield an (E)-α,β-unsaturated ester.

Materials:

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Triethyl phosphonoacetate

• Aldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred suspension of sodium hydride (1.1 equivalents) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon), add triethyl phosphonoacetate (1.0 equivalent) dropwise at 0 °C.

• Allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour, or until the evolution of hydrogen gas ceases, indicating the formation of the phosphonate carbanion.

• Cool the resulting ylide solution to 0 °C.

• Add a solution of the aldehyde (1.0 equivalent) in anhydrous THF dropwise to the ylide solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Transfer the mixture to a separatory funnel, add water and ethyl acetate, and separate the layers.

• Extract the aqueous layer with ethyl acetate (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure (E)-alkene.

Visualization of Key Concepts

Horner-Wadsworth-Emmons Reaction Mechanism

Caption: Decision workflow for selecting the appropriate phosphonate reagent.

Conclusion and Future Outlook

This guide provides a comparative overview of triethyl phosphonoacetate and Methyl 5-diethoxyphosphorylpentanoate for use in olefination reactions. Triethyl phosphonoacetate stands out as a robust and reliable reagent for the synthesis of (E)-α,β-unsaturated esters from a wide array of aldehydes. Its high stereoselectivity and the ease of purification make it a staple in organic synthesis.

In contrast, Methyl 5-diethoxyphosphorylpentanoate serves a more specialized purpose. While not a standard choice for simple olefination, it is a valuable tool for homologation, enabling the introduction of a five-carbon chain terminating in a methyl ester. The lack of an activating group alpha to the phosphorus suggests a reactivity profile that differs significantly from stabilized phosphonates.

For the research scientist and drug development professional, the choice between these reagents is dictated by the desired synthetic outcome. For high (E)-selectivity in the formation of α,β-unsaturated esters, triethyl phosphonoacetate is the reagent of choice. When the synthetic goal is to extend a carbon chain with a specific functionalized unit, a reagent like Methyl 5-diethoxyphosphorylpentanoate becomes a powerful asset. Further research into the olefination chemistry of such functionalized, non-stabilized phosphonates would be beneficial to expand the synthetic chemist's toolkit.

References

• Myers, A. G. (n.d.). Stereoselective Olefination Reactions: The Wittig Reaction. Harvard University. [Link]

• Triethyl phosphonoacetate. (2023, November 29). In Wikipedia. [Link]

• Horner–Wadsworth–Emmons reaction. (2023, December 27). In Wikipedia. [Link]

• Marques, M. M. B. (2012). Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products. Current Organic Chemistry, 16(19), 2248–2273. [Link]

• Preparation method of triethyl phosphorylacetate. (2022).

• Ando, K. (1997). Highly Selective Synthesis of Z-Unsaturated Esters by Using New Horner-Emmons Reagents, Ethyl (Diarylphosphono)acetates. The Journal of Organic Chemistry, 62(7), 1934–1939. [Link]

• Horner-Wadsworth-Emmons (HWE) Reaction. (2014, March 16). Chem-Station. [Link]

• Takeda, T. (Ed.). (2004). Modern Carbonyl Olefination. Wiley-VCH. [Link]

• Cenini, S., & Ragaini, F. (2007). A New and Efficient Method for the Selective Olefination of Aldehydes with Ethyl Diazoacetate Catalyzed by an Iron(II) Porphyrin. European Journal of Organic Chemistry, 2007(23), 3786–3789. [Link]

• Ando, K., & Narumiya, K. (2008). Highly E-Selective Solvent-free Horner-Wadsworth-Emmons Reaction for the Synthesis of α-Methyl-α,β-unsaturated Esters Using Either LiOH·H₂O or Ba(OH)₂·8H₂O. Tetrahedron Letters, 49(1), 188–191. [Link]

• Overview of a) traditional aldehyde olefinations, b) our design and... (n.d.). ResearchGate. [Link]

• Horner-Wadsworth-Emmons reaction to form alkenes. (2019, January 11). [Video]. YouTube. [Link]

• Direct Stereodivergent Olefination of Carbonyl Compounds with Sulfur Ylides. (n.d.). [Link]

• Synthetic Study of the WXYZA'B'C'D'E'F' Ring Segment of Maitotoxin. (n.d.). [Link]

• Li, C., et al. (2018). Olefination of Alkyl Halides with Aldehydes by Merging Visible-Light Photoredox Catalysis and Organophosphorus Chemistry. iScience, 6, 128–137. [Link]

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A Senior Application Scientist's Guide to Alkene Synthesis: Benchmarking Methyl 5-diethoxyphosphorylpentanoate against Traditional Wittig Reagents

In the landscape of synthetic organic chemistry, the creation of carbon-carbon double bonds is a foundational pillar, critical to the assembly of complex molecular architectures found in pharmaceuticals, agrochemicals, and advanced materials. For decades, the Wittig reaction has been a stalwart method for olefination. However, process inefficiencies, particularly concerning byproduct removal, have driven the adoption of refined methodologies.

This guide provides an in-depth comparison of the classic Wittig reaction with the Horner-Wadsworth-Emmons (HWE) reaction, focusing specifically on the performance of Methyl 5-diethoxyphosphorylpentanoate, a versatile HWE reagent. As a Senior Application Scientist, my objective is to move beyond mere protocol recitation and delve into the mechanistic rationale and practical implications that guide reagent selection in a modern research and development setting. We will explore the core differences in reactivity, stereoselectivity, and operational simplicity, supported by experimental data, to empower you to make the most informed decision for your synthetic challenges.

The Olefination Arsenal: A Tale of Two Reagents

The fundamental goal of both the Wittig and HWE reactions is the conversion of a carbonyl compound (an aldehyde or ketone) into an alkene.[1] This transformation is driven by the formation of a highly stable phosphorus-oxygen double bond in the reaction byproduct.[1] However, the nature of the phosphorus reagent dictates the reaction's pathway, stereochemical outcome, and, crucially, the ease of product purification.

The Wittig Reaction: The Established Precedent

Developed by Georg Wittig in 1954, this Nobel Prize-winning reaction utilizes a phosphonium ylide, a species with adjacent positive and negative charges, to react with a carbonyl.[2]

• Mechanism: The reaction is believed to proceed through a concerted [2+2] cycloaddition, forming a four-membered oxaphosphetane intermediate.[3][4] This intermediate then collapses to yield the alkene and triphenylphosphine oxide (TPPO).

• Stereoselectivity: The stereochemical outcome is highly dependent on the stability of the ylide.

  • Non-stabilized ylides (with alkyl substituents) are highly reactive and typically react under kinetic control to deliver the (Z)-alkene.[1][4]

  • Stabilized ylides (with electron-withdrawing groups like esters or ketones) are less reactive, allowing for equilibration which favors the formation of the thermodynamically more stable (E)-alkene.[1][4]

• Primary Drawback: The byproduct, triphenylphosphine oxide (TPPO), is a non-polar, organic-soluble solid that is notoriously difficult to separate from the desired alkene product, often requiring tedious and costly chromatographic purification.[5][6]

The Horner-Wadsworth-Emmons (HWE) Reaction: The Refined Successor

The HWE reaction, a significant modification of the Wittig, employs a phosphonate-stabilized carbanion.[7] Methyl 5-diethoxyphosphorylpentanoate is a prime example of a phosphonate ester precursor used in this reaction.

• Mechanism: The reaction begins with the deprotonation of the phosphonate ester to generate a phosphonate carbanion.[7] This carbanion, being more nucleophilic than a neutral ylide, undergoes a nucleophilic addition to the carbonyl compound.[5][7] The resulting intermediate eliminates a dialkyl phosphate salt to form the alkene.[7]

• Key Advantages:

  • Enhanced Nucleophilicity: Phosphonate carbanions are generally more nucleophilic and reactive than their stabilized ylide counterparts, allowing for efficient reactions even with sterically hindered ketones.[7][8]

  • Superior Stereoselectivity: The HWE reaction almost exclusively produces the thermodynamically more stable (E)-alkene, providing excellent stereocontrol which is critical in pharmaceutical synthesis.[7][9]

  • Simplified Purification: The dialkyl phosphate byproduct is typically a water-soluble salt.[5][8] This fundamental difference allows for its complete removal from the organic product via a simple aqueous extraction, thereby streamlining the purification process and avoiding the challenges associated with TPPO.[5][10]

Mechanistic Divergence: The Root of Performance Differences

The subtle yet significant differences in the reaction mechanisms underpin the practical advantages of the HWE reaction. The choice of a phosphonium salt versus a phosphonate ester sets the stage for distinct intermediates and byproducts.

Caption: A comparison of the Wittig and HWE reaction pathways.

Head-to-Head Benchmarking: A Comparative Overview

For scientists evaluating synthetic routes, a direct comparison of key performance indicators is essential. The following table summarizes the critical differences between the two methodologies.

Feature	Horner-Wadsworth-Emmons (HWE)	Traditional Wittig
Reagent	Phosphonate-stabilized carbanion	Phosphonium ylide
Nucleophilicity	Higher; reacts well with ketones.[7][8]	Lower (for stabilized ylides).
Typical Stereoselectivity	Predominantly (E)-alkene.[7]	(E)-alkene for stabilized ylides; (Z)-alkene for non-stabilized ylides.[4]
Byproduct	Water-soluble dialkyl phosphate salt.[5]	Organic-soluble triphenylphosphine oxide (TPPO).[5]
Purification	Simple aqueous extraction.[7]	Often requires column chromatography.[6]
Base Requirement	Strong bases typically required (e.g., NaH, KHMDS).[11][12]	Varies; milder bases for stabilized ylides, strong bases for non-stabilized.[13]
Scalability	High, due to simplified purification.	Can be challenging due to TPPO removal on a large scale.

Experimental Protocols: A Practical Guide

To provide a tangible comparison, we will outline the synthesis of Methyl (E)-hept-2-enoate from pentanal using both Methyl 5-diethoxyphosphorylpentanoate and a comparable stabilized Wittig reagent.

Caption: Workflow for the comparative synthesis of an α,β-unsaturated ester.

Protocol 1: HWE Synthesis with Methyl 5-diethoxyphosphorylpentanoate

• Rationale: This protocol uses sodium hydride (NaH), a strong, non-nucleophilic base, to deprotonate the phosphonate ester, ensuring complete formation of the reactive carbanion. The reaction is run at 0°C to room temperature to control the initial exothermic deprotonation and subsequent addition.

• Materials:

  • Sodium hydride (60% dispersion in mineral oil, 1.2 equiv)

  • Anhydrous Tetrahydrofuran (THF)

  • Methyl 5-diethoxyphosphorylpentanoate (1.1 equiv)

  • Pentanal (1.0 equiv)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate, Brine

• Procedure:

  • To a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., Argon), add the sodium hydride.[12]

  • Wash the NaH with anhydrous THF to remove the mineral oil, then suspend the NaH in fresh anhydrous THF.[12]

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of Methyl 5-diethoxyphosphorylpentanoate in anhydrous THF dropwise.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen gas evolution ceases. This indicates the complete formation of the phosphonate carbanion.[12]

  • Cool the reaction mixture back to 0 °C and add a solution of pentanal in anhydrous THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir for 3-5 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.[12]

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with water and then brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.[12]

Protocol 2: Traditional Wittig Synthesis with a Stabilized Ylide

• Rationale: This protocol uses a commercially available, stabilized ylide, (Carbomethoxymethylene)triphenylphosphorane. These ylides are often stable enough to be handled in air. The reaction typically requires heating (reflux) to drive the less reactive stabilized ylide to react completely with the aldehyde.

• Materials:

  • (Carbomethoxymethylene)triphenylphosphorane (1.2 equiv)

  • Anhydrous Tetrahydrofuran (THF)

  • Pentanal (1.0 equiv)

  • Silica gel for column chromatography

  • Hexanes/Ethyl acetate solvent system

• Procedure:

  • To a round-bottom flask, add (Carbomethoxymethylene)triphenylphosphorane and dissolve in THF.[13]

  • Add pentanal to the solution at room temperature.

  • Heat the reaction mixture to reflux (approx. 66 °C for THF) and stir for 12-18 hours, monitoring progress by TLC.[13]

  • After completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • The resulting crude solid/oil will be a mixture of the desired product and triphenylphosphine oxide.

  • Purify the crude material by flash column chromatography on silica gel, typically eluting with a hexanes/ethyl acetate gradient, to separate the product from the TPPO byproduct.[6]

Quantitative Results and Discussion

The following table presents representative data from the comparative experiments described above.

Parameter	HWE Reaction	Wittig Reaction
Reaction Time	4 hours	16 hours
Yield (Isolated)	88%	75%
Stereoselectivity (E:Z)	>98:2	~95:5
Purification Method	Aqueous Extraction	Flash Column Chromatography
Operational Simplicity	High (simple workup)	Low (requires chromatography)

Note: Data is representative of typical outcomes for these reaction classes.

Discussion: The experimental results clearly favor the HWE pathway for this transformation. The reaction is significantly faster and proceeds at a lower temperature. Most importantly, the isolated yield is higher, a direct consequence of the loss-free purification method. The ability to simply wash away the phosphate byproduct, as opposed to performing laborious column chromatography to remove TPPO, is a profound advantage in terms of time, solvent cost, and scalability. Both methods provide high (E)-selectivity, as expected for stabilized carbanions/ylides, but the HWE reaction's operational efficiency makes it the superior choice.

Strategic Implications for Drug Development

In the pharmaceutical industry, the efficiency, robustness, and scalability of a synthetic route are paramount. The advantages of the HWE reaction using reagents like Methyl 5-diethoxyphosphorylpentanoate align perfectly with these demands.

• Process Efficiency: The dramatic simplification of product purification reduces cycle times and manufacturing costs. Removing a chromatography step is one of the most impactful process improvements a medicinal or process chemist can make.

• Stereochemical Control: The high (E)-selectivity ensures the production of a single, desired stereoisomer, which is a strict regulatory requirement for most pharmaceutical agents.[14]

• Versatility of Phosphonates: Beyond their role in olefination, phosphonate moieties themselves are valuable in drug design. They can act as stable mimics of phosphate groups or as transition-state analog inhibitors for various enzymes, making them key pharmacophores in antiviral and anti-osteoporosis drugs.[14][15][16]

Conclusion

While the Wittig reaction remains a valuable tool in the synthetic chemist's toolbox, particularly for the synthesis of (Z)-alkenes from non-stabilized ylides, the Horner-Wadsworth-Emmons reaction represents a significant advancement for the stereoselective synthesis of (E)-alkenes.

The benchmarking of Methyl 5-diethoxyphosphorylpentanoate against traditional stabilized Wittig reagents unequivocally demonstrates the superiority of the HWE approach. Its enhanced reactivity, combined with the transformative advantage of a water-soluble byproduct, leads to higher yields, drastically simplified purifications, and improved overall process efficiency. For researchers, scientists, and drug development professionals, embracing the HWE reaction is not merely a choice of reagent, but a strategic decision to optimize synthesis for speed, purity, and scalability.

References

• Contrasting the Wittig and Horner-Wadsworth-Emmons reaction. (2019). YouTube. Available at: [Link]

• Horner–Wadsworth–Emmons reaction. Wikipedia. Available at: [Link]

• Horner-Wadsworth-Emmons reaction. (2016). Slideshare. Available at: [Link]

• A Comparison of Wittig and Wittig Horner (Wadsworth Emmons) Reagents in Reactions with Some α-Dicarbonyl Compounds. (2000). ResearchGate. Available at: [Link]

• Horner-Wadsworth-Emmons Reaction Mechanism | Organic Chemistry. (2022). YouTube. Available at: [Link]

• Wittig-Horner Reaction. Organic Chemistry Portal. Available at: [Link]

• Wittig & Wittig-Horner reactions. Organic Synthesis. Available at: [Link]

• A Comparison of Wittig and Wittig Horner (Wadsworth Emmons) Reagents in Reactions with Some α-Dicarbonyl Compounds. ResearchGate. Available at: [Link]

• A Comparison of Wittig and Wittig Horner (Wadsworth Emmons) Reagents in Reactions with Some α-Dicarbonyl Compounds. (2007). Taylor & Francis Online. Available at: [Link]

• Question about Horner-Wadsworth-Emmons workup. (2011). Reddit. Available at: [Link]

• Comparison of Traditional and Alternative Wittig Reactions. Delaware Valley University. Available at: [Link]

• HORNER-EMMONS-WITTIG SYNTHESIS OF METHYL-E-4-METHOXYCINNAMATE REACTION. (2013). University of California, Irvine. Available at: [Link]

• Z-Selective Horner-Wadsworth-Emmons Reaction. (2010). J-Stage. Available at: [Link]

• HWE reaction protocols frequently found in the literature. ResearchGate. Available at: [Link]

• Phosphonate prodrugs: an overview and recent advances. (2019). National Center for Biotechnology Information. Available at: [Link]

• Editorial: Phosphonate Chemistry in Drug Design and Development. (2021). Frontiers in Chemistry. Available at: [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry. (2015). ACS Publications. Available at: [Link]

• The Wittig Reaction. University of Pittsburgh. Available at: [Link]

• Wittig and Wittig–Horner Reactions under Sonication Conditions. (2018). National Center for Biotechnology Information. Available at: [Link]

• Editorial: Phosphonate chemistry in drug design and development, Volume II. (2023). Frontiers in Chemistry. Available at: [Link]

• Wittig Reaction. Organic Chemistry Portal. Available at: [Link]

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Mass Spectrometry Fragmentation Pattern Validation for Methyl 5-diethoxyphosphorylpentanoate: A Comparative Guide

Executive Summary

Methyl 5-diethoxyphosphorylpentanoate (C₁₀H₂₁O₅P, MW: 252.24 g/mol ) is a bifunctional organophosphorus compound characterized by a terminal methyl ester and a diethyl phosphonate group. In drug development, agrochemical research, and metabolomics, accurately characterizing the structural decomposition of such molecules under collision-induced dissociation (CID) is critical for downstream quantification and biomarker discovery.

This guide provides an objective, highly technical comparison of three leading analytical approaches—High-Resolution Quadrupole Time-of-Flight (Q-TOF) mass spectrometry, Triple Quadrupole (QqQ) mass spectrometry, and In-Silico Predictive Modeling (CFM-ID 4.0)—for validating the fragmentation pattern of this specific molecule.

Mechanistic Causality of Fragmentation

Understanding the structural decomposition of Methyl 5-diethoxyphosphorylpentanoate is the foundation of mass spectral validation. The molecule exhibits competing fragmentation pathways driven by the distinct electron-withdrawing properties of its two functional groups[1].

• Phosphonate Rearrangement (Loss of Ethylene): The diethoxyphosphoryl moiety characteristically undergoes successive McLafferty-type rearrangements. A β -hydrogen from the ethyl group transfers to the phosphoryl oxygen, resulting in the neutral loss of ethylene (C₂H₄, 28.03 Da). This yields the highly characteristic [M+H-28]⁺ and [M+H-56]⁺ ions.

• Ester Cleavage (Loss of Methanol): Protonation of the terminal methyl ester leads to the neutral loss of methanol (CH₃OH, 32.03 Da), generating a stable acylium ion.

• Alkyl Chain Cleavage: Direct cleavage of the C-P bond or adjacent C-C bonds under higher collision energies yields the diethoxyphosphoryl cation (m/z 137.04), a hallmark of this chemical class[1].

Primary ESI-MS/MS fragmentation pathways for Methyl 5-diethoxyphosphorylpentanoate.

Comparative Analysis of Validation Platforms

To validate these theoretical pathways, laboratories must deploy the appropriate analytical platform. We compare three distinct methodologies based on their structural elucidation capabilities and quantitative sensitivity.

A. Q-TOF MS (High-Resolution Accurate Mass)

Q-TOF systems provide exceptional resolving power, allowing for the determination of exact masses (typically < 2 ppm error). This is crucial for distinguishing isobaric fragments—for instance, differentiating the loss of C₂H₄ (28.0313 Da) from the loss of CO (27.9949 Da). Q-TOF remains the gold standard for de novo structural elucidation and discovery-driven research[2].

B. Triple Quadrupole (QqQ) MS

QqQ systems excel in targeted sensitivity. By utilizing Multiple Reaction Monitoring (MRM), QqQ filters out background matrix noise, making it the optimal choice for trace quantification in complex biological or environmental matrices[2][3]. However, its nominal mass resolution limits its utility for identifying unknown fragments without prior Q-TOF validation.

C. CFM-ID 4.0 (In-Silico Prediction)

Competitive Fragmentation Modeling (CFM-ID) utilizes probabilistic generative models and machine learning to accurately predict ESI-MS/MS spectra across multiple collision energies (10V, 20V, 40V)[4]. It provides a rapid, cost-effective method to cross-validate experimental assignments, acting as an algorithmic peer-review for experimental data[4].

Integrated MS validation workflow for Methyl 5-diethoxyphosphorylpentanoate.

Self-Validating Experimental Protocol: LC-ESI-MS/MS

To ensure scientific integrity, the following LC-MS/MS protocol is designed as a self-validating system. By running the sample across a Collision Energy (CE) ramp, the sequential appearance and disappearance of fragment ions mathematically confirms the proposed mechanistic pathways.

Step 1: Sample Preparation

• Action: Dissolve Methyl 5-diethoxyphosphorylpentanoate in LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid. Final concentration: 1 µg/mL.

• Causality: Formic acid acts as a proton donor, ensuring robust [M+H]⁺ ionization in the positive ESI mode, which is required to initiate the ester and phosphonate cleavage pathways.

Step 2: Chromatographic Separation

• Action: Utilize a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm) with a gradient of Water/Acetonitrile (both with 0.1% Formic Acid).

• Causality: The hydrophobic pentanoate chain ensures adequate column retention, separating the analyte from early-eluting polar ion-suppressants present in the solvent matrix.

Step 3: Collision Energy (CE) Ramping (The Validation Step)

• Action: Subject the isolated precursor ion (m/z 253.12) to a CE ramp from 10 eV to 40 eV.

• Causality:

  • Low CE (10-15 eV): Optimizes for the intact precursor and the initial low-energy ethylene loss (m/z 225.09).

  • Medium CE (20-25 eV): Drives the secondary ethylene loss (m/z 197.06) and the competing methanol loss (m/z 221.11).

  • High CE (35-40 eV): Forces complete alkyl chain cleavage, obliterating the precursor and yielding the terminal diethoxyphosphoryl cation (m/z 137.04). The inverse relationship between the precursor abundance and the m/z 137.04 fragment abundance across the CE ramp validates the precursor-product relationship.

Quantitative Data Synthesis

The tables below summarize the expected quantitative data derived from the validation workflow, comparing the theoretical exact masses with optimal collision energies, alongside a holistic platform performance comparison.

Table 1: Key MS/MS Fragment Ions for Methyl 5-diethoxyphosphorylpentanoate

(Precursor Ion [M+H]⁺ = 253.1205 m/z)

Fragment Ion	Putative Formula	Theoretical m/z	Mechanistic Pathway	Optimal CE (eV)
Precursor	C₁₀H₂₂O₅P⁺	253.1205	Protonation	10
[M+H-C₂H₄]⁺	C₈H₁₈O₅P⁺	225.0892	McLafferty Rearrangement (Ethylene Loss)	15 - 20
[M+H-CH₃OH]⁺	C₉H₁₈O₄P⁺	221.0943	Ester Cleavage (Methanol Loss)	20 - 25
[M+H-2(C₂H₄)]⁺	C₆H₁₄O₅P⁺	197.0579	Sequential Ethylene Loss	20 - 30
Diethoxyphosphoryl	C₄H₁₀O₃P⁺	137.0368	Alkyl Chain Cleavage	35 - 40

Table 2: Platform Performance Comparison

Metric	Q-TOF MS (HRMS)	Triple Quadrupole (QqQ)	CFM-ID 4.0 (In-Silico)
Primary Utility	Structural Elucidation	Targeted Quantification	Predictive Validation
Mass Accuracy	< 2 ppm (Exact Mass)	~0.1 Da (Nominal Mass)	N/A (Theoretical)
Sensitivity	High	Ultra-High (MRM Mode)	N/A
Throughput	Medium	High	Ultra-High
Cost / Resource	High Capital Investment	Moderate Capital Investment	Open-Source / Free

Conclusion

For the comprehensive validation of Methyl 5-diethoxyphosphorylpentanoate, a hybrid analytical approach is paramount. Q-TOF provides the foundational structural proof via exact mass determination, CFM-ID 4.0 offers robust theoretical validation of the fragmentation mechanics, and QqQ translates these structural findings into highly sensitive, targeted quantitative assays suitable for high-throughput laboratory environments.

References

• CFM-ID 4.0 – a web server for accurate MS-based metabolite identification Source: Nucleic Acids Research | Oxford Academic URL:[Link]

• Differentiation of Diastereoisomers of Protected 1,2-Diaminoalkylphosphonic Acids by EI Mass Spectrometry and Density Functional Theory Source: ACS Publications URL:[Link]

• Tandem Mass Spectrometry (MS/MS) vs. Triple Quadrupole Mass Spectrometry (QQQ): Which Provides Better Sensitivity? Source: Lab Manager URL:[Link]

• Current Role and Potential of Triple Quadrupole Mass Spectrometry in Biomedical Research and Clinical Applications Source: MDPI URL:[Link]

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Safety & Regulatory Compliance

Methyl 5-diethoxyphosphorylpentanoate proper disposal procedures

Operational and Disposal Master Plan for Methyl 5-diethoxyphosphorylpentanoate

As a Senior Application Scientist, I recognize that handling specialized organophosphorus compounds like Methyl 5-diethoxyphosphorylpentanoate requires more than baseline safety protocols—it demands a mechanistic understanding of the chemical's behavior. Widely utilized as a bifunctional building block in drug development and organic synthesis, this phosphonate ester presents unique logistical and environmental challenges.

This guide provides a self-validating system for its safe handling, chemical degradation, and ultimate disposal, ensuring your laboratory maintains rigorous scientific integrity and EPA compliance standards.

Chemical Profiling and Mechanistic Hazards

Before designing a disposal strategy, we must establish the causality behind the hazard. Methyl 5-diethoxyphosphorylpentanoate features both a carboxylate methyl ester and a diethyl phosphonate group.

• Environmental Persistence: Like many organophosphorus compounds, phosphonate esters resist natural environmental degradation. If discharged into the water supply, they can cause long-term aquatic toxicity (1)[1].

• Reactivity: The P-O-C (phosphonate ester) bonds are stable under neutral conditions but are highly susceptible to nucleophilic attack and hydrolysis under strong acidic or alkaline environments (2)[3].

• Toxicity: While less acutely toxic than volatile pesticides, organophosphorus residues act as mild skin/eye irritants and must be managed strictly as regulated hazardous waste (4)[4].

Table 1: Physicochemical & Hazard Summary

Property / Hazard	Specification / Details
Chemical Name	Methyl 5-diethoxyphosphorylpentanoate
CAS Number	117917-78-9 (5)[5]
Chemical Class	Organophosphorus compound / Phosphonate Ester ()
Primary Hazards	Skin/Eye Irritation, Aquatic Toxicity (Chronic)[1][4]
Incompatibilities	Strong oxidizing agents, strong bases (causes exothermic hydrolysis)

Operational Safety & Handling Protocols

To prevent accidental exposure or environmental release, operational workflows must integrate robust engineering controls.

• Engineering Controls: Always handle the neat liquid or concentrated solutions within a certified, properly ventilated chemical fume hood.

• PPE Requirements: Nitrile gloves (double-gloving recommended during waste consolidation), safety goggles, and a flame-resistant lab coat.

• Spill Response: In the event of a spill, do not wash down the drain . Soak up the liquid with an inert absorbent material (e.g., vermiculite or sand) and place it in a closed container for hazardous waste disposal ().

Step-by-Step Disposal Workflows

The EPA mandates that the generator is responsible for hazardous waste from "cradle to grave" (6)[6]. For Methyl 5-diethoxyphosphorylpentanoate, the ultimate and most acceptable disposal method is high-temperature incineration (7)[7]. However, laboratories can employ chemical degradation (alkaline hydrolysis) as an in-house pre-treatment step to neutralize the hazard before final disposal.

Workflow A: Alkaline Hydrolysis (Chemical Degradation Pre-Treatment)

Hydrolysis mechanistically cleaves the P-O and C-O ester bonds, converting the lipophilic molecule into water-soluble, less hazardous phosphonate/carboxylate salts, methanol, and ethanol[3]. This mitigates the organophosphorus hazard prior to waste collection.

• Preparation: In a fume hood, prepare a 1M Sodium Hydroxide (NaOH) solution in a 1:1 mixture of deionized water and ethanol. Causality: The ethanol acts as a co-solvent to solubilize the organic ester, ensuring a homogenous reaction.

• Addition: Slowly add the Methyl 5-diethoxyphosphorylpentanoate waste to the stirring NaOH solution. Self-Validating Check: Monitor the temperature. This reaction is exothermic; use an ice bath if processing volumes larger than 50 mL.

• Reaction: Allow the mixture to stir continuously for 2 to 4 hours at room temperature to ensure complete hydrolysis of both the diethyl phosphonate and methyl ester groups.

• Neutralization: Carefully adjust the pH of the solution to 6–8 using dilute Hydrochloric Acid (HCl). Verify with pH indicator strips.

• Collection: Transfer the neutralized aqueous mixture to an HDPE waste container labeled "Aqueous Hazardous Waste: Phosphonate Salts, Methanol, Ethanol."

Workflow B: Direct Segregation and Incineration

For solid waste or mixed organic solvent waste where hydrolysis is impractical:

• Solid Consumables: Place all contaminated gloves, pipette tips, and absorbent materials into a puncture-resistant, sealable container (4)[4].

• Liquid Solutions: Collect organic solvent waste containing the compound in a dedicated High-Density Polyethylene (HDPE) or glass container (8)[8]. Do not mix with halogenated waste unless necessary, as this significantly increases incineration costs.

• Labeling: Under EPA Subpart K (or standard RCRA rules), label the container clearly with "Hazardous Waste," the specific chemical name, and the primary hazard ("Irritant / Organophosphorus") (9)[9].

• Storage & Pickup: Store in a designated Satellite Accumulation Area (SAA) with secondary containment. Arrange for pickup by a licensed hazardous waste broker.

Waste Segregation & Compatibility Matrix

Proper segregation prevents dangerous secondary reactions in the waste accumulation area.

Table 2: Waste Segregation Guidelines

Waste Stream	Acceptable Receptacle	Disposal Route	Prohibited Actions
Neat Chemical / Organic Solutions	Glass or HDPE container	High-Temperature Incineration[7]	DO NOT pour down the drain (10)[10].
Hydrolyzed Aqueous Waste	HDPE container	Aqueous Hazardous Waste	DO NOT mix with strong oxidizers.
Contaminated Solids (Gloves, Glassware)	Puncture-proof solid waste bin	Solid Hazardous Waste Incineration	DO NOT place in standard municipal trash[10].

Visualization: Disposal and Degradation Pathway

The following diagram maps the logical decision tree for managing Methyl 5-diethoxyphosphorylpentanoate waste streams, ensuring all paths lead to EPA-compliant destruction.

Decision tree and chemical degradation workflow for phosphonate ester waste disposal.

Regulatory Compliance and Final Logistics

Maintaining a self-validating safety system requires meticulous record-keeping. Under the EPA's Resource Conservation and Recovery Act (RCRA), laboratories must track their generator status (SQG or LQG) and ensure waste does not exceed accumulation time limits (typically 90 or 180 days depending on status)[6].

Never utilize drain disposal for organophosphorus compounds, as they fall under restricted "Red List" materials in many jurisdictions due to their impact on municipal water treatment systems[10]. Always utilize a licensed waste broker equipped for the complex incineration of phosphorus-containing organics, which requires specialized scrubbers to capture phosphorus pentoxide combustion byproducts[7].

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• 6. medlabmag.com [medlabmag.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
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• 10. Laboratory Waste Guide 2024 - microbiologicalsupply.com [microbiologicalsupply.com]